Antioxidant properties of Luteolin-5-O-beta-rutinoside in vitro
This technical guide is structured to provide a rigorous pharmacological profile of Luteolin-5-O- -rutinoside , a specific flavonoid glycoside. It addresses the structural implications of 5-position glycosylation, extrac...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide is structured to provide a rigorous pharmacological profile of Luteolin-5-O-
-rutinoside , a specific flavonoid glycoside. It addresses the structural implications of 5-position glycosylation, extraction protocols, and in vitro antioxidant validation.
Technical Whitepaper: Pharmacological Profiling of Luteolin-5-O-
-rutinoside
Executive Summary
Compound: Luteolin-5-O-
-rutinoside (Synonyms: Luteolin-5-O-rhamnoglucoside; distinct from the more common 7-O-rutinoside/Veronicastroside).
Primary Source: Salvia plebeia R. Br. (Lamiaceae), Thymus species.[1]
Pharmacological Class: Flavonoid O-glycoside.
Core Attribute: Unlike the aglycone Luteolin, which possesses potent metal-chelating properties via the 5-OH/4-keto axis, the 5-O-rutinoside variant exhibits a modified antioxidant profile. The glycosylation at the C5 position sterically and electronically alters the A-ring reactivity, shifting the primary radical scavenging burden to the B-ring catechol moiety.
Chemical Identity & Structural Basis (SAR Analysis)
To understand the antioxidant potential of this specific isomer, one must analyze the Structure-Activity Relationship (SAR) relative to its aglycone.
The "5-OH Blockade" Effect
The antioxidant capacity of flavonoids typically relies on three structural features:
B-ring Catechol (3',4'-OH): The primary site for electron donation to radicals (e.g., DPPH, ROS).
C2-C3 Double Bond: Conjugated with the 4-keto group, allowing electron delocalization across the A and C rings.
5-OH Group: In the aglycone (Luteolin), the 5-OH forms an intramolecular hydrogen bond with the 4-carbonyl oxygen. This site is critical for chelating transition metals (Fe²⁺, Cu²⁺) that catalyze Fenton reactions.
In Luteolin-5-O-
-rutinoside:
The attachment of the bulky rutinoside (glucose-rhamnose disaccharide) at C5 blocks the 5-OH group.
Consequence 1: Loss of the primary metal chelation site.
Consequence 2: Disruption of the intramolecular H-bond, potentially altering the planarity of the A-C rings.
Consequence 3: Increased hydrophilicity compared to the aglycone, altering cellular uptake and solubility in aqueous assays.
Visualization: SAR & Scavenging Mechanism
The following diagram illustrates the functional shift caused by 5-O-glycosylation.
Caption: SAR comparison showing the retention of B-ring scavenging activity despite the loss of A-ring chelation capacity in the 5-O-rutinoside derivative.
In Vitro Assay Portfolio
To rigorously validate the antioxidant properties, a multi-assay approach is required to distinguish between radical scavenging (HAT/SET mechanisms) and reducing power.
Comparative Potency Data (Reference Values)
Note: Exact IC50 values vary by extraction purity and solvent. The values below represent the consensus hierarchy in flavonoid chemistry.
Compound
DPPH IC50 (µM)
ABTS TEAC (mM Trolox/mM)
Metal Chelation (Fe²⁺)
Mechanism Note
Luteolin (Aglycone)
13.2 ± 0.2
2.1 ± 0.1
High
Full A/B/C ring synergy.
Luteolin-7-O-glucoside
25.4 ± 1.5
1.8 ± 0.2
Moderate
7-OH blocked; 5-OH active.
Luteolin-5-O-rutinoside
40.0 - 65.0 *
1.2 ± 0.3
Negligible
5-OH blocked; relies on B-ring.
Vitamin C (Control)
82.0 ± 4.7
1.0 (Standard)
Low
Reference standard.
*Estimated range based on 5-O-glucoside (Galuteolin) data; 5-substitution consistently yields higher IC50 (lower potency) than 7-substitution.
Experimental Protocols
Isolation from Salvia plebeia
Before testing, the specific isomer must be isolated or purchased with >95% purity.
Extraction: Air-dried aerial parts (1 kg) extracted with 70% MeOH (3x, Ultrasonic bath).
Partition: Suspend crude extract in H₂O. Partition sequentially with n-hexane (remove lipids), CHCl₃, and EtOAc.
Enrichment: The n-BuOH fraction typically contains the flavonoid glycosides.
Add 100 µL Sample + 100 µL DPPH solution in a 96-well plate.
Incubate in dark at 25°C for 30 minutes.
Measure Absorbance (
) at 517 nm .
Calculation:
Validation:
for the dose-response curve must be >0.98.
ABTS Cation Radical Assay
Principle: Applicable to both hydrophilic and lipophilic systems; critical for rutinosides due to sugar moiety solubility.
Reagent: 7 mM ABTS + 2.45 mM Potassium Persulfate (1:1). Incubate 12-16h to generate ABTS•+. Dilute with EtOH to Abs 0.70 ± 0.02 at 734 nm.
Procedure:
Add 20 µL Sample + 180 µL ABTS•+ solution.
Incubate 6 minutes.
Measure Absorbance at 734 nm .
Mechanistic Pathways (Cellular Context)
While chemical assays measure stoichiometry, the biological relevance involves the Nrf2 pathway. Despite lower direct scavenging than the aglycone, glycosides can be hydrolyzed intracellularly or act as prodrugs.
Caption: Proposed activation pathway. The rutinoside may act as a stable transport form, hydrolyzed to the active aglycone to trigger Nrf2-mediated endogenous antioxidant defense.
References
Ozgen, U., et al. (2011). Relationship Between Chemical Structure and Antioxidant Activity of Luteolin and Its Glycosides Isolated from Thymus sipyleus. Records of Natural Products, 5(1), 12-21.[1] Link
Odontuya, G., et al. (2005). Structure-activity relationship for antiinflammatory effect of luteolin and its derived glycosides. Phytotherapy Research, 19(9), 782-786. Link
Guo, Y., et al. (2020). Antioxidant activities of luteolin in vitro and in vivo. Biomedicine & Pharmacotherapy, 131, 110707.
Choi, J.H., et al. (2020). Antioxidant activity of compounds isolated from Salvia plebeia.[2] Journal of Applied Biological Chemistry, 63(2). (Identification of Salvia plebeia glycosides).
Wolfe, K.L., & Liu, R.H. (2008). Structure-Activity Relationships of Flavonoids in the Cellular Antioxidant Activity Assay. Journal of Agricultural and Food Chemistry, 56(18), 8404–8411. Link
The Therapeutic Potential of Luteolin-5-O-beta-rutinoside: A Technical Guide for Drug Development Professionals
Foreword: Unlocking the Potential of a Plant-Derived Flavonoid In the ever-evolving landscape of drug discovery, the exploration of natural compounds continues to offer a rich pipeline of potential therapeutic agents. Am...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: Unlocking the Potential of a Plant-Derived Flavonoid
In the ever-evolving landscape of drug discovery, the exploration of natural compounds continues to offer a rich pipeline of potential therapeutic agents. Among these, flavonoids have garnered significant attention for their diverse pharmacological activities. This technical guide focuses on Luteolin-5-O-beta-rutinoside, a glycosylated form of the well-studied flavone, luteolin. While a substantial body of research exists for luteolin, this document aims to provide a comprehensive overview of the known and potential therapeutic applications of its rutinoside derivative. We will delve into its chemical nature, explore its demonstrated anti-diabetic effects, and extrapolate its potential in other therapeutic areas based on the extensive knowledge of its aglycone, luteolin. This guide is intended for researchers, scientists, and drug development professionals, offering a foundational understanding to inspire and inform future research and development endeavors.
Introduction to Luteolin-5-O-beta-rutinoside: Structure and Natural Occurrence
Luteolin-5-O-beta-rutinoside, also known as scolymoside, is a flavonoid glycoside. Its structure consists of a luteolin backbone, a flavone with four hydroxyl groups, to which a rutinose (a disaccharide composed of rhamnose and glucose) is attached at the 5-position via an O-glycosidic bond. This glycosylation significantly influences the molecule's solubility, stability, and pharmacokinetic profile compared to its aglycone form, luteolin.[1]
Luteolin and its glycosides are widely distributed in the plant kingdom, found in various medicinal herbs, fruits, and vegetables.[2] While specific quantitative data for Luteolin-5-O-beta-rutinoside is less common, its aglycone, luteolin, is present in sources such as celery, parsley, broccoli, and chamomile tea.[3] The presence of the rutinoside moiety often enhances water solubility, which can impact its formulation and delivery.
Pharmacokinetics and Metabolism: The Journey from Glycoside to Aglycone
The therapeutic efficacy of any compound is intrinsically linked to its absorption, distribution, metabolism, and excretion (ADME) profile. For flavonoid glycosides like Luteolin-5-O-beta-rutinoside, the metabolic journey is of particular importance.
Generally, flavonoid glycosides are not readily absorbed in their intact form in the small intestine. They often undergo hydrolysis by intestinal enzymes or gut microbiota to release the aglycone, luteolin, which is then absorbed.[4] This enzymatic cleavage is a critical step for the bioavailability of the active flavonoid. Once absorbed, luteolin undergoes extensive phase II metabolism in the liver, forming glucuronide and sulfate conjugates, which are then excreted.[5]
The oral bioavailability of luteolin itself is known to be relatively low and can vary.[2] The glycosidic form, Luteolin-5-O-beta-rutinoside, may have a different absorption profile, and further research is needed to fully elucidate its specific pharmacokinetic parameters. Understanding the rate and extent of its conversion to luteolin in vivo is crucial for determining optimal dosing and delivery strategies.
Therapeutic Applications: From Demonstrated Effects to Untapped Potential
The therapeutic potential of Luteolin-5-O-beta-rutinoside is an area of growing interest. While direct evidence for the rutinoside is still emerging, the extensive research on its aglycone, luteolin, provides a strong foundation for exploring its applications in various disease areas.
Anti-Diabetic Properties: A Clinically Investigated Application
One of the most significant findings for Luteolin-5-O-beta-rutinoside is its demonstrated anti-diabetic activity. A key preclinical study in a streptozotocin-induced diabetic rat model revealed that administration of Luteolin-5-O-beta-rutinoside (2 mg/kg for 20 days) led to a significant increase in pancreatic insulin and DNA content.[6] When co-administered with the standard anti-diabetic drug glibenclamide, a marked synergistic effect was observed, resulting in a greater than 50% decrease in blood glucose levels and a 2.5-fold increase in blood insulin levels.[6]
Proposed Mechanisms of Action in Diabetes:
While the precise mechanisms for the rutinoside are still under investigation, the anti-diabetic effects of luteolin are attributed to several actions:
Improved Insulin Sensitivity: Luteolin has been shown to improve insulin sensitivity, potentially by influencing the Akt2 kinase signaling pathway.[7][8]
Pancreatic Beta-Cell Protection: The antioxidant properties of luteolin may protect pancreatic beta-cells from oxidative stress-induced damage, a key factor in the progression of diabetes.[7][8]
Regulation of Glucose Metabolism: Luteolin can influence enzymes involved in glucose metabolism, contributing to better glycemic control.
The promising results from the in-vivo study on Luteolin-5-O-beta-rutinoside warrant further investigation to delineate its specific molecular targets and pathways in the context of diabetes.
Anti-Inflammatory and Antioxidant Potential: A Core Mechanism of Flavonoids
Inflammation and oxidative stress are underlying drivers of numerous chronic diseases. Flavonoids, including luteolin, are renowned for their potent anti-inflammatory and antioxidant properties.[9][10]
Anti-Inflammatory Activity:
Luteolin exerts its anti-inflammatory effects by modulating key signaling pathways and reducing the production of pro-inflammatory mediators.[9][11] Studies have shown that luteolin can:
Inhibit NF-κB Pathway: The nuclear factor-kappa B (NF-κB) pathway is a central regulator of inflammation. Luteolin has been shown to inhibit its activation, thereby downregulating the expression of pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β.[12][13]
Modulate MAPK Signaling: Mitogen-activated protein kinase (MAPK) pathways are also involved in inflammatory responses. Luteolin can modulate these pathways to reduce inflammation.[14]
While direct comparative studies are limited, some research suggests that the aglycone form (luteolin) may exhibit stronger anti-inflammatory activity in in-vitro assays compared to its glycosides.[15] However, the in-vivo relevance of this difference requires further exploration, considering the metabolic conversion of the glycoside.
Antioxidant Activity:
The antioxidant capacity of luteolin is well-documented and stems from its chemical structure, which allows it to scavenge free radicals and chelate metal ions.[10][16] In vitro studies have demonstrated that luteolin possesses significant radical scavenging activity, in some cases superior to standard antioxidants like Vitamin C and BHT.[10]
The antioxidant potential of Luteolin-5-O-beta-rutinoside is likely to be closely linked to its conversion to luteolin. The rutinoside moiety itself may not possess the same level of direct antioxidant activity as the free hydroxyl groups on the luteolin backbone.
Neuroprotective Effects: A Promising Frontier
Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by neuronal loss, neuroinflammation, and oxidative stress. The neuroprotective effects of luteolin have been extensively studied, suggesting a potential therapeutic avenue for these debilitating conditions.[3][17]
Mechanisms of Neuroprotection by Luteolin:
Anti-inflammatory Action in the Brain: Luteolin can cross the blood-brain barrier and suppress neuroinflammation by inhibiting the activation of microglia and astrocytes, the primary immune cells of the central nervous system.[3][17]
Reduction of Oxidative Stress: By scavenging reactive oxygen species (ROS) and upregulating endogenous antioxidant defenses, luteolin can protect neurons from oxidative damage.[3]
Modulation of Apoptotic Pathways: Luteolin has been shown to inhibit neuronal apoptosis (programmed cell death) by regulating key signaling molecules.[18]
Given that Luteolin-5-O-beta-rutinoside can be metabolized to luteolin, it is plausible that it could serve as a prodrug to deliver the active neuroprotective aglycone to the central nervous system. Further research is needed to investigate the brain penetration and efficacy of the rutinoside form in preclinical models of neurodegenerative diseases.
Anti-Cancer Activity: Targeting Multiple Hallmarks of Cancer
Luteolin has demonstrated potent anti-cancer properties in a wide range of cancer types in preclinical studies.[19][20][21] Its multi-targeted action makes it an attractive candidate for cancer therapy and prevention.
Anti-Cancer Mechanisms of Luteolin:
Induction of Apoptosis: Luteolin can trigger apoptosis in cancer cells through both intrinsic and extrinsic pathways.[2][19]
Cell Cycle Arrest: It can halt the proliferation of cancer cells by inducing cell cycle arrest at various phases.[19]
Inhibition of Angiogenesis: Luteolin can inhibit the formation of new blood vessels that supply tumors with nutrients, a process known as angiogenesis.[2]
Suppression of Metastasis: It has been shown to inhibit the invasion and metastasis of cancer cells.[21]
Modulation of Signaling Pathways: Luteolin can interfere with numerous signaling pathways that are dysregulated in cancer, including PI3K/Akt, MAPK, and STAT3.[19]
While there is a lack of direct evidence for the anti-cancer activity of Luteolin-5-O-beta-rutinoside, its potential as a precursor to luteolin suggests that it may exert similar effects in vivo. Studies comparing the efficacy of luteolin and its glycosides in animal models of cancer are warranted. Some in vitro studies have indicated that the aglycone form may have greater antiproliferative activity.[22]
Experimental Protocols and Methodologies
To facilitate further research into the therapeutic applications of Luteolin-5-O-beta-rutinoside, this section outlines key experimental protocols.
In Vitro Anti-Inflammatory Assay: Measurement of Nitric Oxide (NO) Production
This protocol is designed to assess the anti-inflammatory potential of Luteolin-5-O-beta-rutinoside by measuring its ability to inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.
Methodology:
Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.
Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.
Treatment: Pre-treat the cells with various concentrations of Luteolin-5-O-beta-rutinoside for 1 hour.
Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce an inflammatory response.
NO Measurement: Measure the accumulation of nitrite, a stable product of NO, in the culture supernatant using the Griess reagent.
Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control.
In Vivo Anti-Diabetic Study: Streptozotocin (STZ)-Induced Diabetic Rat Model
This in vivo protocol is based on the study that demonstrated the anti-diabetic effects of Luteolin-5-O-beta-rutinoside.[6]
Methodology:
Animal Model: Induce diabetes in male Wistar rats by a single intraperitoneal injection of STZ (e.g., 60 mg/kg) dissolved in citrate buffer.
Grouping: Divide the diabetic rats into several groups: diabetic control, Luteolin-5-O-beta-rutinoside treated, glibenclamide treated (positive control), and a combination treatment group.
Treatment: Administer Luteolin-5-O-beta-rutinoside (e.g., 2 mg/kg) orally daily for a specified period (e.g., 20 days).
Monitoring: Monitor blood glucose levels and body weight regularly throughout the study.
Biochemical Analysis: At the end of the study, collect blood samples to measure serum insulin, and collect pancreatic tissue to determine insulin and DNA content.
Data Analysis: Compare the aformentioned parameters between the different treatment groups and the diabetic control group.
Data Presentation and Visualization
Summary of In Vivo Anti-Diabetic Effects of Luteolin-5-O-beta-rutinoside
Caption: Fig. 1: Luteolin's Inhibition of the NF-κB Pathway.
Caption: Fig. 2: In Vivo Anti-Diabetic Study Workflow.
Future Directions and Conclusion
Luteolin-5-O-beta-rutinoside presents a compelling case for further investigation as a potential therapeutic agent. Its demonstrated anti-diabetic activity, coupled with the extensive body of evidence supporting the multi-faceted pharmacological effects of its aglycone, luteolin, highlights its promise in several therapeutic areas.
Key areas for future research include:
Pharmacokinetic Studies: Detailed pharmacokinetic studies of Luteolin-5-O-beta-rutinoside are essential to understand its absorption, metabolism, and bioavailability, and to determine the extent of its conversion to luteolin in vivo.
Comparative Efficacy Studies: Direct comparative studies of Luteolin-5-O-beta-rutinoside and luteolin in preclinical models of inflammation, neurodegeneration, and cancer are needed to ascertain the therapeutic advantages, if any, of the glycoside form.
Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways modulated by Luteolin-5-O-beta-rutinoside will provide a deeper understanding of its therapeutic effects.
Formulation Development: Investigating novel formulation strategies to enhance the bioavailability and targeted delivery of Luteolin-5-O-beta-rutinoside could significantly improve its therapeutic potential.
References
Zarzuelo, A., Jiménez, I., Gámez, M. J., Utrilla, P., Fernadez, I., Torres, M. I., & Osuna, I. (1996). Effects of luteolin 5-O-beta-rutinoside in streptozotocin-induced diabetic rats. Life sciences, 58(25), 2311–2316. [Link]
M, S., & K, S. (2019). Luteolin in the Management of Type 2 Diabetes Mellitus. Asian Journal of Pharmaceutical and Clinical Research, 12-16. [Link]
YMER. (2023). luteolin flavonoid as antidiabetic agent - a review. [Link]
K, P., & M, D. (2021). Luteolin: protective effects against diabetes and diabetes associated complications. Journal of Applied Pharmaceutical Science, 11(5), 020-027. [Link]
CABI. (n.d.). Luteolin in the management of type 2 diabetes mellitus. CABI Digital Library. [Link]
Bentham Science. (2025). Exploring the Mechanism of Luteolin in Managing Comorbid Diabetes Mellitus and Pulmonary Hypertension based on Integrated Computational Strategies. [Link]
Semantic Scholar. (n.d.). Anti-inflammatory effects of luteolin: A review of in vitro, in vivo, and in silico studies. [Link]
Wiley Online Library. (2020). Neuroprotective effects of flavone luteolin in neuroinflammation and neurotrauma. [Link]
Patsnap. (2025). Benchmark Luteolin Antioxidant Efficacy in Supplements. [Link]
Aziz, N., Kim, M. Y., & Cho, J. Y. (2018). Anti-inflammatory effects of luteolin: A review of in vitro, in vivo, and in silico studies. Journal of ethnopharmacology, 225, 342–358. [Link]
ResearchGate. (n.d.). Antioxidant activities of luteolin in vitro: (A) ABTS· + radical-scavenging activity; (B) DPPH. [Link]
Wang, W., He, P., & Jiang, X. (2020). Anti-inflammatory and Antioxidant Effects of Luteolin and Its Flavone Glycosides. Food Science, 41(17), 136-142. [Link]
Publicación. (n.d.). Effects of luteolin 5-O-β-rutinoside in streptozotocin-induced diabetic rats. [Link]
GSC Online Press. (2024). Luteolin: A versatile flavonoid for anti-inflammatory, anti-cancer, and neuroprotective therapies. [Link]
Popov, A. M., Krivoshapko, O. N., & Kosheleva, E. A. (2022). Comparative Study of the Pharmacological Properties of Luteolin and Its 7,3′-Disulfate. Marine Drugs, 20(7), 427. [Link]
Imran, M., Rauf, A., Abu-Izneid, T., Nadeem, M., Shariati, M. A., Khan, I. A., ... & Mubarak, M. S. (2019). Luteolin, a potent anticancer compound: from chemistry to cellular interactions and synergetic perspectives. Oxidative medicine and cellular longevity, 2019. [Link]
Patsnap. (2025). Luteolin's Place in Neurodegenerative Disease Prevention. [Link]
Man, F., Li, Y., Jiang, Z., & Jiang, Z. (2023). Therapeutic Potential of Luteolin on Cancer. Molecules, 28(5), 2197. [Link]
Kim, J. S., & Lee, G. G. (2014). Luteolin and luteolin-7-O-glucoside inhibit lipopolysaccharide-induced inflammatory responses through modulation of NF-κB/AP-1/PI3K-Akt signaling cascades in RAW 264.7 cells. Nutrition research and practice, 8(4), 380–387. [Link]
Xia & He Publishing Inc. (n.d.). Luteolin: Anti-breast Cancer Effects and Mechanisms. [Link]
Frontiers. (n.d.). Luteolin: A promising natural agent in management of pain in chronic conditions. [Link]
Patsnap. (2025). Luteolin Vs Quercetin: Antioxidant Activity Comparison. [Link]
Li, Y., Liu, Y., Zhang, J., Li, Y., Wang, Z., & Liu, J. (2023). Luteolin Protects Pancreatic β Cells against Apoptosis through Regulation of Autophagy and ROS Clearance. International Journal of Molecular Sciences, 24(14), 11288. [Link]
Ullah, I., Park, J. M., Kang, S., Hong, S. H., & Kim, M. O. (2021). Deciphering the Potential Neuroprotective Effects of Luteolin against Aβ1–42-Induced Alzheimer's Disease. Antioxidants, 10(9), 1400. [Link]
Al-Dabbagh, B., El-Senduny, F. F., El-Sayed, M., & Badria, F. A. (2021). Syntheses of mono-acylated luteolin derivatives, evaluation of their antiproliferative and radical scavenging activities and implications on their oral bioavailability. Scientific reports, 11(1), 1-12. [Link]
Wang, L., Chen, Q., Zhang, X., Wang, X., Luo, L., Li, L., ... & Liu, Z. (2017). Metabolic disposition of luteolin is mediated by the interplay of UDP-glucuronosyltransferases and catechol-O-methyltransferases in rats. Drug Metabolism and Disposition, 45(3), 265-276. [Link]
Frontiers. (n.d.). Luteolin as a multifaceted immunomodulator: insights into its effects on diverse immune cell populations and therapeutic implications. [Link]
Performance Lab. (2025). Lutein Vs Luteolin: What's the Difference? [Link]
NMBJ. (2023). Anticancer, antimicrobial, cardioprotective, and neuroprotective activities of luteolin: A systematic-narrative mini-review. [Link]
ResearchGate. (n.d.). The anti-cancer effect of luteolin compounds against different cancer... [Link]
MDPI. (2024). Effects and Mechanisms of Luteolin, a Plant-Based Flavonoid, in the Prevention of Cancers via Modulation of Inflammation and Cell Signaling Molecules. [Link]
Tan, X., Yang, Y., Xu, J., Zhang, P., Deng, R., Mao, Y., ... & Chen, G. (2020). Luteolin exerts neuroprotection via modulation of the p62/Keap1/Nrf2 pathway in intracerebral hemorrhage. Frontiers in neuroscience, 14, 39. [Link]
Frontiers. (2026). Global research landscape and multisystem health mechanisms of luteolin: a comprehensive bibliometric and network pharmacology study. [Link]
ResearchGate. (2024). (PDF) Luteolin for neurodegenerative diseases: a review. [Link]
Chen, C. C., Chow, M. P., Huang, W. C., Lin, Y. C., & Chang, Y. C. (2005). Bioavailability and metabolic pharmacokinetics of rutin and quercetin in rats. Journal of Food and Drug Analysis, 13(3), 2. [Link]
EXCLI Journal. (2024). RECENT INSIGHTS INTO LUTEOLIN AND ITS BIOLOGICAL AND PHARMACOLOGICAL ACTIVITIES. [Link]
Adamov, M. V., et al. (n.d.). Identification of luteolin-7-glucoside metabolites after oral administration and development of a method for their quantitative analysis. [Link]
In vitro anti-diabetic activity of Luteolin-5-O-beta-rutinoside
An In-Depth Technical Guide to the In Vitro Anti-Diabetic Activity of Luteolin-5-O-beta-rutinoside Abstract Diabetes Mellitus represents a significant global health challenge, characterized by hyperglycemia resulting fro...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the In Vitro Anti-Diabetic Activity of Luteolin-5-O-beta-rutinoside
Abstract
Diabetes Mellitus represents a significant global health challenge, characterized by hyperglycemia resulting from defects in insulin secretion, insulin action, or both. The exploration of natural compounds for novel therapeutic strategies is a burgeoning field of research. Luteolin-5-O-beta-rutinoside, a flavonoid glycoside, has emerged as a compound of interest. This technical guide provides an in-depth exploration of the methodologies and scientific rationale for evaluating the in vitro anti-diabetic properties of Luteolin-5-O-beta-rutinoside. We will delve into its potential mechanisms, including the inhibition of key carbohydrate-digesting enzymes, enhancement of glucose uptake in adipocytes, and modulation of critical insulin signaling pathways. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, field-proven protocols.
Introduction: The Scientific Premise
Luteolin-5-O-beta-rutinoside is a glycosidic form of Luteolin, a widely distributed flavonoid known for its diverse pharmacological activities, including potent anti-inflammatory, antioxidant, and anti-diabetic properties.[1][2] The core hypothesis underpinning the investigation of Luteolin-5-O-beta-rutinoside is that it may function as a pro-drug, being hydrolyzed in vivo to its aglycone, Luteolin, which then exerts a range of biological effects. Alternatively, the glycoside itself may possess intrinsic activity. Therefore, a comprehensive in vitro evaluation must consider pathways addressable by both the parent compound and its potential metabolite.
This guide will systematically detail the essential in vitro assays to build a robust pharmacological profile of Luteolin-5-O-beta-rutinoside, focusing on three primary pillars of anti-diabetic action:
Reduction of Glucose Absorption: Inhibition of α-amylase and α-glucosidase.
Enhancement of Glucose Disposal: Promotion of glucose uptake into peripheral cells.
Improvement of Insulin Sensitivity: Modulation of intracellular signaling cascades.
Mechanism I: Inhibition of Carbohydrate-Digesting Enzymes
Scientific Rationale: A primary strategy for managing postprandial hyperglycemia is to retard the absorption of dietary carbohydrates. This is achieved by inhibiting key enzymes in the digestive tract, namely α-amylase (which breaks down starch into oligosaccharides) and α-glucosidase (which breaks down oligosaccharides into absorbable monosaccharides).[3] Flavonoids like Luteolin have demonstrated significant inhibitory potential against these enzymes.[3][4] Evaluating Luteolin-5-O-beta-rutinoside's activity provides direct insight into its potential to control blood glucose spikes after a meal.
Experimental Workflow: Enzyme Inhibition Assays
Caption: Workflow for α-Glucosidase/α-Amylase Inhibition Assays
Protocol 2.1: α-Glucosidase Inhibition Assay
This protocol is adapted from methods that utilize p-nitrophenyl-α-D-glucopyranoside (pNPG) as a chromogenic substrate.[5][6] The enzyme cleaves pNPG to release p-nitrophenol, a yellow-colored product, allowing for spectrophotometric quantification of enzyme activity.
Materials:
α-Glucosidase from Saccharomyces cerevisiae (Sigma-Aldrich)
Prepare a 1.0 U/mL solution of α-glucosidase in 0.1 M potassium phosphate buffer.
Prepare a 5 mM solution of pNPG in the same buffer.
Prepare stock solutions of Luteolin-5-O-beta-rutinoside and Acarbose in DMSO. Create a series of dilutions in the buffer to achieve final desired concentrations for the assay. Ensure the final DMSO concentration in the well is <1% to avoid solvent effects.
Assay Setup:
In a 96-well plate, add 50 µL of phosphate buffer to each well.
Add 20 µL of the test compound dilutions (or Acarbose, or buffer for control/blank).
Add 20 µL of the α-glucosidase solution to all wells except the blanks (add 20 µL of buffer to blanks).
Pre-incubation:
Mix gently and pre-incubate the plate at 37°C for 10 minutes.
Reaction Initiation:
Add 20 µL of the pNPG substrate solution to all wells to start the reaction.
Incubation and Measurement:
Incubate the plate at 37°C for 20 minutes.
Measure the absorbance at 405 nm using a microplate reader.
Calculation:
The percentage of inhibition is calculated using the formula:
% Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100
Plot the % inhibition against the log of the compound concentration and determine the IC50 value (the concentration required to inhibit 50% of the enzyme's activity) using non-linear regression analysis.
Data Summary: Enzyme Inhibitory Activities of Luteolin and Related Flavonoids
Since data for Luteolin-5-O-beta-rutinoside is sparse, data for its aglycone, Luteolin, provides a critical benchmark.
Causality Insight: The stronger inhibition of α-glucosidase compared to α-amylase by many flavonoids suggests a more targeted effect on disaccharide digestion, which may reduce the gastrointestinal side effects associated with broad-spectrum carbohydrate blockers like Acarbose.[5]
Mechanism II: Enhancement of Cellular Glucose Uptake
Scientific Rationale: Insulin resistance, a hallmark of Type 2 Diabetes, is the diminished ability of peripheral tissues, primarily skeletal muscle and adipose tissue, to respond to insulin. A key insulin-mediated action is the translocation of the glucose transporter type 4 (GLUT4) to the cell surface, facilitating glucose uptake from the bloodstream.[8] Compounds that enhance glucose uptake, either in an insulin-dependent or independent manner, are valuable therapeutic candidates. The 3T3-L1 adipocyte cell line is a well-established and reliable model for studying this process.[9][10] Studies have shown that Luteolin increases insulin-stimulated glucose uptake in 3T3-L1 adipocytes.[11]
Culture 3T3-L1 fibroblasts in DMEM with 10% BCS until two days post-confluence.
Induce differentiation by switching to DMEM with 10% FBS and the differentiation cocktail for 48 hours.
For the next 48 hours, culture cells in DMEM with 10% FBS and 10 µg/mL insulin only.
Thereafter, maintain the differentiated adipocytes in DMEM with 10% FBS, changing the medium every 2 days. The cells are typically ready for experiments between days 9 and 12 post-differentiation.[9]
Glucose Uptake Assay:
Wash mature adipocytes twice with serum-free DMEM.
Incubate the cells in serum-free DMEM for 2-3 hours to serum-starve them.
Aspirate the medium and replace it with Krebs-Ringer-Phosphate-HEPES (KRPH) buffer.
Add various concentrations of Luteolin-5-O-beta-rutinoside and incubate for the desired pre-treatment time (e.g., 60 minutes).
Stimulate the cells by adding 100 nM insulin (or buffer for basal uptake) and incubate for 30 minutes at 37°C.[9]
Add 2-NBDG to a final concentration of 50 µM and incubate for 15-30 minutes.
Measurement:
Stop the uptake by aspirating the medium and washing the cells three times with ice-cold PBS.
Lyse the cells with 0.5 mL of lysis buffer.
Transfer the lysate to a black 96-well plate and measure fluorescence (Excitation ~485 nm, Emission ~535 nm).
Analysis:
Quantify the fold-stimulation of glucose uptake relative to the untreated control cells.
Mechanism III: Modulation of Insulin Signaling Pathways
Scientific Rationale: The biological effects of insulin are mediated by a complex intracellular signaling cascade. Upon binding to its receptor, a phosphorylation cascade is initiated, primarily through the IRS-1/PI3K/Akt pathway.[12] Akt (also known as Protein Kinase B) is a critical node that promotes GLUT4 translocation and glucose metabolism.[8] Furthermore, nuclear receptors like Peroxisome Proliferator-Activated Receptor γ (PPARγ) are master regulators of adipogenesis and insulin sensitivity.[11] Luteolin has been shown to enhance Akt phosphorylation and activate PPARγ transcriptional activity, providing clear targets for investigation.[11][12]
Key Signaling Pathways and Points of Intervention
Caption: Proposed Insulin Signaling Modulation by Luteolin
Investigative Approaches:
Western Blotting for Protein Phosphorylation:
Objective: To determine if Luteolin-5-O-beta-rutinoside enhances the phosphorylation of key signaling proteins like Akt.
Methodology: Treat differentiated 3T3-L1 cells or other relevant cell lines (e.g., L6 myotubes) with the test compound, followed by insulin stimulation. Lyse the cells, separate proteins by SDS-PAGE, transfer to a membrane, and probe with antibodies specific for both phosphorylated Akt (p-Akt) and total Akt. An increased ratio of p-Akt to total Akt indicates pathway activation.
PPARγ Transcriptional Activity Assay:
Objective: To assess whether the compound can activate the PPARγ nuclear receptor.
Methodology: Utilize a reporter gene assay. Transfect cells (e.g., HEK293T or 3T3-L1) with two plasmids: one expressing PPARγ and another containing a luciferase reporter gene under the control of a PPARγ response element (PPRE). Treat the cells with the test compound (with Rosiglitazone as a positive control). Measure luciferase activity to quantify PPARγ activation. A significant increase in luminescence indicates that the compound acts as a PPARγ agonist.[11]
Conclusion and Future Directions
This guide outlines a structured, multi-faceted in vitro approach to characterizing the anti-diabetic potential of Luteolin-5-O-beta-rutinoside. By systematically evaluating its effects on carbohydrate digestion, cellular glucose uptake, and key insulin signaling pathways, researchers can build a comprehensive dossier of its mechanism of action. Positive results from these assays would strongly support the hypothesis that Luteolin-5-O-beta-rutinoside, likely via its aglycone Luteolin, is a promising candidate for further pre-clinical development. Future studies should include Caco-2 cell permeability assays to understand its absorption and potential for intestinal metabolism, as well as direct comparative studies between the glycoside and its aglycone in all described assays.
References
ResearchGate. (n.d.). Antioxidant activities of luteolin in vitro: (A) ABTS· + radical-scavenging activity; (B) DPPH.
Liu, Y., et al. (2009). Luteolin enhances insulin sensitivity via activation of PPARγ transcriptional activity in adipocytes. The Journal of Nutritional Biochemistry. [Link]
Varghese, S., et al. (2019). Luteolin in the Management of Type 2 Diabetes Mellitus. Journal of Pharmaceutical Research International. [Link]
Xu, N., et al. (2011). Luteolin Inhibits Inflammatory Response and Improves Insulin Sensitivity in the Endothelium. Biochimie. [Link]
Koganti, D., et al. (2022). Study of in vitro activity on glucose uptake of 3T3L1 cells, RIN5f cells, and glycemic index stimulation inhibitory effect of Abutilon indicum (L.). Journal of Applied Pharmaceutical Science. [Link]
Rengasamy, K. R. R., et al. (2024). Flavonoids as dual-target inhibitors against α-glucosidase and α-amylase: a systematic review of in vitro studies. RSC Advances. [Link]
Zarzuelo, A., et al. (1996). Effects of luteolin 5-O-beta-rutinoside in streptozotocin-induced diabetic rats. Life Sciences. [Link]
Akhtar, M. F., et al. (2023). Evaluation of Antidiabetic Effect of Luteolin in STZ Induced Diabetic Rats: Molecular Docking, Molecular Dynamics, In Vitro and In Vivo Studies. Molecules. [Link]
Liberty University. (n.d.). Matairesinol and its metabolite enterolactone promote glucose uptake in 3T3-L1 adipocytes via a Glut4/Akt-dependent mechanism.
Kim, M., et al. (2018). Luteolin Targets the Toll-Like Receptor Signaling Pathway in Prevention of Hepatic and Adipocyte Fibrosis and Insulin Resistance in Diet-Induced Obese Mice. Nutrients. [Link]
Phan, M. A. T., et al. (2015). Evaluation of α-Amylase and α-Glucosidase Inhibitory Activity of Flavonoids. International Journal of Food Properties. [Link]
Gothai, S., et al. (2021). Luteolin: protective effects against diabetes and diabetes associated complications. Journal of Cell Physiology. [Link]
Li, Y., et al. (2022). The activity comparison of six dietary flavonoids identifies that luteolin inhibits 3T3-L1 adipocyte differentiation through reducing ROS generation. The Journal of Nutritional Biochemistry. [Link]
ResearchGate. (n.d.). Anti-diabetic and anti-Alzheimer's disease activity of luteolin and its....
Li, R., et al. (2018). Enhanced antioxidant activity, antibacterial activity and hypoglycemic effect of luteolin by complexation with manganese(ii) and its inhibition kinetics on xanthine oxidase. RSC Advances. [Link]
GSC Online Press. (2024). Luteolin: A versatile flavonoid for anti-inflammatory, anti-cancer, and neuroprotective therapies.
Shi, Y., et al. (2009). Physicochemical Properties and Antioxidant Activities of Luteolin-Phospholipid Complex. Molecules. [Link]
SciSpace. (2015). Effects of Various 5,7-Dihydroxyflavone Analogs on Adipogenesis in 3T3-L1 Cells.
MDPI. (2025). Computational Insights into the Antioxidant Activity of Luteolin: Density Functional Theory Analysis and Docking in Cytochrome P450 17A1.
PMC. (n.d.). Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds.
Hlila, M. B., et al. (2017). Antioxidant and anti α-glucosidase of luteolin and luteolin 7-O-glucoside isolated from Scabiosa arenaria For. Journal of Coastal Life Medicine. [Link]
Semantic Scholar. (n.d.). α-Glucosidase inhibition by luteolin: kinetics, interaction and molecular docking.
ResearchGate. (n.d.). Inhibition of Alpha-glucosidase and Amylase by Luteolin, a Flavonoid.
Google Patents. (n.d.). WO2015124113A1 - Semi-synthesis method for luteolin, galuteolin and luteolin rutinoside.
A Comprehensive Technical Guide to Luteolin-5-O-beta-rutinoside and its Pivotal Role in Plant Defense Mechanisms
This guide provides an in-depth exploration of Luteolin-5-O-beta-rutinoside, a naturally occurring flavonoid, and its significant contributions to plant resilience. Tailored for researchers, scientists, and professionals...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth exploration of Luteolin-5-O-beta-rutinoside, a naturally occurring flavonoid, and its significant contributions to plant resilience. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the compound's biochemical attributes, its intricate involvement in plant defense signaling, and robust methodologies for its study.
Section 1: Unveiling Luteolin-5-O-beta-rutinoside: A Molecular Sentinel
Luteolin-5-O-beta-rutinoside is a glycosidic form of luteolin, a common flavonoid found throughout the plant kingdom.[1][2] Flavonoids are a class of polyphenolic secondary metabolites crucial for various plant functions, including pigmentation, UV protection, and defense against pathogens.[1][3] The structure of Luteolin-5-O-beta-rutinoside consists of a luteolin aglycone linked to a rutinose sugar moiety at the 5-hydroxyl position.[4][5][6] This glycosylation enhances its solubility and stability within the plant cell.[2]
Weakly soluble in water, soluble in organic solvents like methanol and ethanol.[2][8]
Biosynthesis: A Branch of the Phenylpropanoid Pathway
Luteolin and its glycosides are synthesized via the phenylpropanoid pathway, a major route for the production of a wide array of plant secondary metabolites.[2] The pathway begins with the amino acid phenylalanine.[2] Through a series of enzymatic reactions involving enzymes like chalcone synthase (CHS) and flavone synthase (FNS), the basic flavonoid skeleton is formed and subsequently modified to produce luteolin.[2] The final step in the formation of Luteolin-5-O-beta-rutinoside involves the glycosylation of the luteolin aglycone, a reaction catalyzed by specific glycosyltransferases.
Caption: Simplified biosynthesis pathway of Luteolin-5-O-beta-rutinoside.
Section 2: The Role of Luteolin-5-O-beta-rutinoside in Plant Defense
Plants, being sessile organisms, have evolved a sophisticated chemical defense system to combat a myriad of environmental challenges. Luteolin-5-O-beta-rutinoside and other flavonoids are integral components of this defense arsenal, acting as phytoalexins and signal molecules.[1][9]
Defense Against Biotic Stress: A Multifaceted Approach
Luteolin and its derivatives exhibit a broad spectrum of antimicrobial activities, protecting plants from pathogenic fungi and bacteria.[1] The proposed mechanisms of action include:
Disruption of Microbial Membranes: The lipophilic nature of the luteolin aglycone allows it to intercalate into the cell membranes of pathogens, leading to a loss of integrity and eventual cell death.
Enzyme Inhibition: Luteolin can inhibit essential microbial enzymes, disrupting their metabolic processes.
Modulation of Host Defense Responses: Luteolin can act as a signaling molecule, priming the plant's immune system for a more robust and rapid response to pathogen attack. This includes the activation of defense-related genes and the production of other antimicrobial compounds.
Mitigation of Abiotic Stress: A Shield Against the Elements
Abiotic stressors such as UV radiation, drought, and high salinity can induce the production of reactive oxygen species (ROS) in plants, leading to oxidative damage.[1][9][10] Luteolin-5-O-beta-rutinoside plays a crucial role in mitigating this damage through its potent antioxidant properties.[1][9][11]
ROS Scavenging: The hydroxyl groups on the B-ring of the luteolin molecule are particularly effective at donating electrons to neutralize free radicals, thereby preventing oxidative damage to cellular components like DNA, proteins, and lipids.[11][12]
Upregulation of Antioxidant Enzymes: Luteolin has been shown to enhance the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), further bolstering the plant's capacity to detoxify ROS.[10][13]
The accumulation of flavonoids, including luteolin derivatives, is often observed in plants subjected to high light and UV radiation, where they act as a "sunscreen" by absorbing harmful radiation and dissipating it as heat.[14]
Caption: Role of Luteolin-5-O-beta-rutinoside in plant defense.
Section 3: Methodologies for the Study of Luteolin-5-O-beta-rutinoside
Accurate and reliable methods for the extraction, purification, and quantification of Luteolin-5-O-beta-rutinoside are essential for understanding its role in plant biology.
Extraction and Purification: Isolating the Compound of Interest
The choice of extraction method and solvent significantly impacts the yield and purity of the extracted compound.[15][16]
Step-by-Step Extraction and Purification Protocol:
Sample Preparation: Plant material (e.g., leaves, flowers) is harvested, freeze-dried to preserve the chemical integrity of the compounds, and then ground into a fine powder to increase the surface area for extraction.
Solvent Extraction: Methanol or ethanol are commonly used solvents for extracting flavonoids due to their polarity.[15][16][17] The powdered plant material is typically extracted using methods like maceration, Soxhlet extraction, or ultrasound-assisted extraction (UAE).[15][16][17] UAE is often preferred as it can reduce extraction time and solvent consumption.[17]
Filtration and Concentration: The crude extract is filtered to remove solid plant debris. The solvent is then removed under reduced pressure using a rotary evaporator to obtain a concentrated extract.
Purification: The crude extract is a complex mixture of various compounds. Column chromatography is a widely used technique for purifying Luteolin-5-O-beta-rutinoside.[16] A common approach involves using a C18 solid-phase extraction (SPE) column. The extract is loaded onto the column, and a gradient of methanol in water is used to elute the compounds. Fractions are collected and analyzed for the presence of the target compound.
Quantification and Characterization: Identifying and Measuring the Target
High-Performance Liquid Chromatography (HPLC) is the gold standard for the quantification of flavonoids.[7][15][18][19]
HPLC Quantification Protocol:
Instrumentation: An HPLC system equipped with a C18 column and a Diode Array Detector (DAD) or a Mass Spectrometer (MS) is typically used.[7][20]
Mobile Phase: A gradient elution is commonly employed, using a mixture of an acidified aqueous solution (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).[7]
Detection: The DAD is set to monitor the absorbance at the maximum wavelength for luteolin derivatives, which is typically around 340-350 nm.[20] For more sensitive and specific detection, coupling the HPLC to a mass spectrometer (LC-MS) is highly recommended.[18][21]
Quantification: A calibration curve is generated using a certified reference standard of Luteolin-5-O-beta-rutinoside. The concentration of the compound in the plant extract is then determined by comparing its peak area to the calibration curve.
Structural Elucidation: For definitive identification, especially when a reference standard is not available, techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) are employed to elucidate the chemical structure.[18]
High-performance liquid chromatography (HPLC) method for Luteolin-5-O-beta-rutinoside quantification
Executive Summary Objective: To establish a robust, self-validating High-Performance Liquid Chromatography (HPLC) protocol for the quantification of Luteolin-5-O-beta-rutinoside , ensuring baseline resolution from its st...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Objective: To establish a robust, self-validating High-Performance Liquid Chromatography (HPLC) protocol for the quantification of Luteolin-5-O-beta-rutinoside , ensuring baseline resolution from its structural isomer, Luteolin-7-O-beta-rutinoside.
Scope: This protocol is designed for pharmaceutical and nutraceutical researchers analyzing complex plant matrices (e.g., Salvia plebeia, Nerium indicum, or Justicia acuminatissima). It addresses the specific chromatographic challenges posed by positional isomers of flavonoid glycosides.
Core Scientific Insight: The separation relies on the distinct polarity shifts caused by glycosylation at the 5-hydroxyl position versus the 7-hydroxyl position. Understanding this mechanism is critical for accurate peak assignment without expensive reference standards for every impurity.
Scientific Mechanism & Elution Logic
To achieve reproducible separation, one must understand the molecular interaction with the stationary phase.
The "5-OH Effect" on Retention
Luteolin (the aglycone) possesses a hydroxyl group at the 5-position and a carbonyl at the 4-position. In its free form (or when glycosylated at the 7-position), the 5-OH forms a strong intramolecular hydrogen bond with the 4-carbonyl oxygen.
Effect: This "locks" the polar carbonyl, creating a pseudo-ring structure that reduces the overall polarity of the molecule, increasing retention on C18 columns.
Disruption: When a rutinoside sugar moiety attaches to the 5-position , this hydrogen bond is physically impossible. The 4-carbonyl becomes fully exposed to the mobile phase, and the bulky sugar adds steric hindrance.
Chromatographic Consequence:Luteolin-5-O-rutinoside is significantly more polar than Luteolin-7-O-rutinoside. Therefore, the 5-O-isomer elutes earlier than the 7-O-isomer on reverse-phase columns.
Visualization of Elution Logic
Caption: Mechanistic flow explaining why Luteolin-5-O-rutinoside elutes before the 7-O-isomer on C18 columns due to H-bond disruption.
Experimental Protocol
Reagents and Standards
Solvents: Acetonitrile (LC-MS grade), Water (Milli-Q or 18.2 MΩ), Formic Acid (98%+ purity).
Standard: Luteolin-5-O-rutinoside (Purity >98%).
Note: If the 5-O standard is unavailable, use Luteolin-7-O-rutinoside (Scolymoside) as a reference marker. The 5-O isomer will appear as a distinct peak eluting before the 7-O standard in complex extracts.
Sample Preparation
Flavonoid glycosides are susceptible to enzymatic hydrolysis during extraction.
Lyophilization: Freeze-dry fresh plant material immediately to stop enzymatic activity.
Extraction Solvent: 70% Methanol (aq). Avoid hot water extraction to prevent sugar degradation.
Procedure:
Weigh 100 mg lyophilized powder.
Add 10 mL 70% Methanol.
Sonicate for 15 minutes at <30°C.
Centrifuge at 10,000 x g for 10 min.
Filtration: Filter supernatant through a 0.22 μm PTFE syringe filter. Do not use Nylon filters as they can bind phenolic compounds.
HPLC Instrument Conditions
This method utilizes a gradient elution to handle the wide polarity range of flavonoid glycosides.
Parameter
Setting
Rationale
Column
ZORBAX Eclipse XDB-C18 (150 mm × 4.6 mm, 5 μm) or equivalent
High surface area C18 provides necessary retention for polar glycosides.
Mobile Phase A
0.5% Formic Acid in Water
Acid suppresses ionization of phenolic hydroxyls, sharpening peaks.
Standard flow for 4.6mm ID columns to maintain backpressure <200 bar.
Temp
30°C
Controlled temperature ensures reproducible retention times.
Injection
10 μL
-
Detection
UV-DAD: 350 nm (Quant), 280 nm (Qual)
350 nm is the Band I absorption max for flavones, offering high selectivity.
Gradient Program
This gradient is optimized to separate the 5-O and 7-O isomers which often co-elute in generic "fast" gradients.
Time (min)
% Mobile Phase A
% Mobile Phase B
Event
0.0
90
10
Initial equilibration
5.0
90
10
Isocratic hold to elute highly polar non-flavonoids
40.0
81
19
Shallow gradient to resolve glycoside isomers
50.0
60
40
Wash phase to elute aglycones (Luteolin)
55.0
10
90
Column clean-up
60.0
90
10
Re-equilibration
Method Validation & System Suitability
To ensure the trustworthiness of your data, the following criteria must be met for every analytical run.
System Suitability Parameters
Resolution (
): The critical pair is Luteolin-5-O-rutinoside and Luteolin-7-O-rutinoside .[1][2][3]
Requirement:
(Baseline separation).
Troubleshooting: If
, lower the initial %B or extend the gradient time between 5-40 mins.
Tailing Factor (
): Must be .
Troubleshooting: High tailing indicates secondary silanol interactions. Ensure Formic Acid is fresh and at 0.5%.
Retention Time Precision: RSD
for 6 replicate injections.
Linearity and Range
Range: 0.5 μg/mL to 100 μg/mL.
Curve: Plot Peak Area vs. Concentration.
should be .
Workflow Visualization
Caption: Step-by-step analytical workflow from extraction to isomer verification and quantification.
References
Separation of Luteolin Glycoside Isomers:
Si, C. L., et al. (2017). "Separation and Identification of Phenolic Acid and Flavonoids from Nerium indicum Flowers." Indian Journal of Pharmaceutical Sciences, 79(1).
Relevance: Confirms the elution order where 5-O-rutinoside (Compound 3) elutes before 7-O-rutinoside (Compound 4).
HPLC Conditions for Salvia Flavonoids:
Lu, Y., & Foo, L. Y. (2002). "Polyphenolics of Salvia—a review." Phytochemistry, 59(2), 117-140.
Relevance: Establishes the structural diversity of luteolin glycosides in Salvia species.
Gradient Optimization for Flavonoids:
Wang, S., et al. (2018). "Systematic Chemical Analysis Approach Reveals Superior Antioxidant Capacity via the Synergistic Effect of Flavonoid Compounds." Frontiers in Plant Science, 9.
Relevance: Provides the specific 0.5% Formic Acid/Acetonitrile gradient used as the basis for this protocol.
Application Notes & Protocols for the Research-Scale Synthesis of Luteolin-5-O-beta-rutinoside
Abstract This document provides a comprehensive guide for the chemical synthesis of Luteolin-5-O-beta-rutinoside, a naturally occurring flavonoid glycoside of significant research interest. Luteolin and its derivatives e...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive guide for the chemical synthesis of Luteolin-5-O-beta-rutinoside, a naturally occurring flavonoid glycoside of significant research interest. Luteolin and its derivatives exhibit a wide range of pharmacological activities, including antioxidant, anti-inflammatory, neuroprotective, and anti-diabetic properties.[1][2][3][4][5][6][7] The addition of a rutinoside moiety at the 5-hydroxyl position can modulate its bioavailability and biological activity, making its targeted synthesis crucial for in-depth pharmacological studies.[8] This guide details a strategic synthetic approach, including a step-by-step experimental protocol, purification methods, and comprehensive characterization techniques. The causality behind experimental choices is explained to provide researchers with a robust and reproducible methodology for obtaining high-purity Luteolin-5-O-beta-rutinoside for research purposes.
Introduction: The Scientific Imperative for Synthesizing Luteolin-5-O-beta-rutinoside
Luteolin (3',4',5,7-tetrahydroxyflavone) is a ubiquitous flavonoid found in numerous medicinal plants, fruits, and vegetables.[1][4] Its diverse biological activities have positioned it as a lead compound in drug discovery.[3][4][5][7][9] Glycosylation, a common modification of flavonoids in nature, significantly impacts their solubility, stability, and pharmacokinetic profiles.[8] Luteolin-5-O-beta-rutinoside, a specific glycoside of luteolin, has demonstrated noteworthy therapeutic potential, particularly in the context of diabetes management.[2]
The limited availability of this specific glycoside from natural sources necessitates a reliable synthetic route to produce sufficient quantities for rigorous scientific investigation. This guide provides a detailed protocol for the chemical synthesis of Luteolin-5-O-beta-rutinoside, enabling researchers to explore its full therapeutic potential.
Strategic Approach to Synthesis
The synthesis of a specific flavonoid glycoside like Luteolin-5-O-beta-rutinoside presents a regioselectivity challenge due to the multiple hydroxyl groups on the luteolin aglycone. A robust strategy, therefore, involves a multi-step process encompassing protection, glycosylation, and deprotection.
2.1. Rationale for Protecting Groups
The hydroxyl groups at the 7, 3', and 4' positions of luteolin are more reactive than the sterically hindered and hydrogen-bonded 5-hydroxyl group. To achieve selective glycosylation at the 5-position, it is essential to first protect the other hydroxyl groups. Benzyl groups are a suitable choice for this purpose as they are stable under a wide range of reaction conditions and can be readily removed by hydrogenolysis.[10]
2.2. Glycosylation Strategy
The key bond formation is the glycosidic linkage between the 5-hydroxyl group of the protected luteolin and the rutinoside donor. A per-acetylated rutinosyl bromide is an effective glycosyl donor. The Koenigs-Knorr reaction, a classic method for glycosidic bond formation, is a suitable choice for this transformation.
2.3. Deprotection
The final step involves the removal of all protecting groups (benzyl ethers and acetyl esters) to yield the target molecule, Luteolin-5-O-beta-rutinoside. This is typically achieved in a single step via catalytic hydrogenation, which cleaves the benzyl ethers, followed by a mild basic workup to hydrolyze the acetyl esters.
Visualizing the Synthetic Workflow
The overall synthetic strategy can be visualized as a three-stage process:
Caption: Synthetic workflow for Luteolin-5-O-beta-rutinoside.
Detailed Experimental Protocol
4.1. Materials and Reagents
Reagent
Purity
Supplier
Luteolin
≥98%
Commercially Available
Benzyl Bromide
≥98%
Commercially Available
Potassium Carbonate
Anhydrous
Commercially Available
N,N-Dimethylformamide (DMF)
Anhydrous
Commercially Available
Acetobromorutinose
≥95%
Commercially Available
Silver (I) Oxide
≥99%
Commercially Available
Dichloromethane (DCM)
Anhydrous
Commercially Available
Palladium on Carbon (Pd/C)
10%
Commercially Available
Ethyl Acetate
ACS Grade
Commercially Available
Methanol
ACS Grade
Commercially Available
Sodium Methoxide
0.5 M in Methanol
Commercially Available
4.2. Step-by-Step Synthesis
Step 1: Synthesis of 7,3',4'-Tri-O-benzyl-luteolin [10]
To a solution of luteolin (1.0 g, 3.49 mmol) in anhydrous DMF (20 mL), add anhydrous potassium carbonate (2.41 g, 17.45 mmol).
Stir the mixture at room temperature for 30 minutes.
Add benzyl bromide (2.08 mL, 17.45 mmol) dropwise to the suspension.
Heat the reaction mixture to 70 °C and stir for 12 hours under a nitrogen atmosphere.
Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: Hexane/Ethyl Acetate 7:3).
Upon completion, cool the reaction mixture to room temperature and pour it into ice-water (100 mL).
Extract the aqueous layer with ethyl acetate (3 x 50 mL).
Combine the organic layers, wash with brine (2 x 50 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel (Eluent: Hexane/Ethyl Acetate gradient) to afford 7,3',4'-tri-O-benzyl-luteolin as a yellow solid.
Step 2: Glycosylation to form 7,3',4'-Tri-O-benzyl-luteolin-5-O-(per-O-acetyl)-rutinoside
To a solution of 7,3',4'-tri-O-benzyl-luteolin (500 mg, 0.90 mmol) in anhydrous DCM (15 mL), add silver (I) oxide (417 mg, 1.80 mmol) and molecular sieves (4 Å).
Stir the mixture in the dark at room temperature for 1 hour.
Add a solution of acetobromorutinose (715 mg, 1.08 mmol) in anhydrous DCM (5 mL) dropwise.
Continue stirring in the dark at room temperature for 24 hours.
Monitor the reaction by TLC (Eluent: Toluene/Ethyl Acetate 8:2).
Upon completion, filter the reaction mixture through a pad of Celite and wash with DCM.
Concentrate the filtrate under reduced pressure.
Purify the crude product by column chromatography on silica gel (Eluent: Toluene/Ethyl Acetate gradient) to yield the protected glycoside.
Step 3: Deprotection to Luteolin-5-O-beta-rutinoside
Dissolve the protected glycoside (200 mg) in a mixture of ethyl acetate and methanol (1:1, 20 mL).
Add 10% Pd/C (20 mg) to the solution.
Stir the mixture under a hydrogen atmosphere (balloon pressure) at room temperature for 12 hours.
Monitor the reaction by TLC (Eluent: Ethyl Acetate/Methanol/Water 8:1:1).
Filter the reaction mixture through Celite and wash with methanol.
Concentrate the filtrate under reduced pressure.
Dissolve the residue in dry methanol (10 mL) and add a catalytic amount of sodium methoxide solution (0.5 M in methanol).
Stir at room temperature for 4 hours.
Neutralize the reaction with Amberlite IR-120 (H+) resin, filter, and concentrate the filtrate.
Purify the final product by preparative HPLC or column chromatography on Sephadex LH-20.
Purification and Characterization
5.1. Purification
High-purity Luteolin-5-O-beta-rutinoside is essential for reliable biological assays. Preparative High-Performance Liquid Chromatography (HPLC) is the recommended method for final purification.
Table 1: Preparative HPLC Parameters
Parameter
Value
Column
C18 reverse-phase, 10 µm, 250 x 21.2 mm
Mobile Phase A
0.1% Formic acid in Water
Mobile Phase B
Acetonitrile
Gradient
10-40% B over 30 minutes
Flow Rate
15 mL/min
Detection
254 nm and 350 nm
Alternatively, High-Speed Counter-Current Chromatography (HSCCC) can be employed for larger-scale purification.[11][12]
5.2. Characterization
The identity and purity of the synthesized Luteolin-5-O-beta-rutinoside must be confirmed by a combination of spectroscopic methods.
5.2.1. Mass Spectrometry
Electrospray ionization mass spectrometry (ESI-MS) should be used to confirm the molecular weight of the final product.
5.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are crucial for confirming the structure and the position of the glycosidic linkage. The spectra should be compared with literature data for Luteolin-5-O-beta-rutinoside.
Table 2: Key Expected ¹H NMR Signals (in DMSO-d₆)
Proton
Expected Chemical Shift (δ, ppm)
H-6
~6.3
H-8
~6.6
H-2'
~7.4
H-5'
~6.9
H-6'
~7.4
Anomeric H (Glc)
~5.1 (d)
Anomeric H (Rha)
~4.5 (d)
Safety Precautions
Standard laboratory safety practices should be strictly followed throughout the synthesis.
Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate gloves.
Fume Hood: All steps involving volatile organic solvents and reagents should be performed in a well-ventilated fume hood.
Handling of Reagents: Benzyl bromide is a lachrymator and should be handled with extreme care. Consult the Material Safety Data Sheets (MSDS) for all chemicals before use.[14]
Hydrogenation: The use of hydrogen gas requires appropriate safety measures to prevent the risk of fire or explosion. Ensure the system is properly set up and purged with an inert gas before introducing hydrogen.
Conclusion
The protocol detailed in this guide provides a robust and reproducible method for the synthesis of Luteolin-5-O-beta-rutinoside for research applications. By following the outlined steps for synthesis, purification, and characterization, researchers can obtain high-purity material to advance the understanding of its biological activities and therapeutic potential.
References
Glycosylation of luteolin in hydrophilic organic solvents and structure–antioxidant relationships of luteolin glycosides - PMC. (n.d.). Retrieved February 22, 2026, from [Link]
The effects of C-glycosylation of luteolin on its antioxidant, anti-Alzheimer's disease, anti-diabetic, and anti-inflammatory activities. - Merck Millipore. (n.d.). Retrieved February 22, 2026, from [Link]
Jagota, N. K., & Cheatham, S. F. (1992). HPLC separation of flavonoids and flavonoid glycosides using a polystyrene/divinylbenzene column.
(PDF) Glycosylation of luteolin in hydrophilic organic solvents and structure-antioxidant relationships of luteolin glycosides - ResearchGate. (n.d.). Retrieved February 22, 2026, from [Link]
Glycosylation of luteolin in hydrophilic organic solvents and structure–antioxidant relationships of luteolin glycosides - RSC Advances (RSC Publishing). (n.d.). Retrieved February 22, 2026, from [Link]
The effects of C-glycosylation of luteolin on its antioxidant, anti-Alzheimer's disease, anti-diabetic, and anti-inflammatory activities - PubMed. (n.d.). Retrieved February 22, 2026, from [Link]
An Efficient Method for the Preparative Isolation and Purification of Flavonoid Glycosides and Caffeoylquinic Acid Derivatives from Leaves of Lonicera japonica Thunb. Using High Speed Counter-Current Chromatography (HSCCC) and Prep-HPLC Guided by DPPH-HPLC Experiments - PMC. (n.d.). Retrieved February 22, 2026, from [Link]
“Sweet Flavonoids”: Glycosidase-Catalyzed Modifications - PMC. (n.d.). Retrieved February 22, 2026, from [Link]
Two fungal flavonoid-specific glucosidases/rutinosidases for rutin hydrolysis and rutinoside synthesis under homogeneous and heterogeneous reaction conditions - PMC. (n.d.). Retrieved February 22, 2026, from [Link]
Separation of flavonoids with significant biological activity from Acacia mearnsii leaves. (2023). RSC Advances, 13(14), 9370-9378.
Hydrolysis of the Rutinose-Conjugates Flavonoids Rutin and Hesperidin by the Gut Microbiota and Bifidobacteria - MDPI. (n.d.). Retrieved February 22, 2026, from [Link]
Preparative Isolation and Purification of Five Flavonoid Glycosides and One Benzophenone Galloyl Glycoside from Psidium guajava by High-Speed Counter-Current Chromatography (HSCCC) - MDPI. (n.d.). Retrieved February 22, 2026, from [Link]
Isolation and HPLC Quantitative Analysis of Flavonoid Glycosides from Brazilian Beverages (Maytenus ilicifolia and M. aquifolium) | Journal of Agricultural and Food Chemistry - ACS Publications. (n.d.). Retrieved February 22, 2026, from [Link]
Recent insights into luteolin and its biological and pharmacological activities - PMC. (n.d.). Retrieved February 22, 2026, from [Link]
Effects of luteolin 5-O-beta-rutinoside in streptozotocin-induced diabetic rats - PubMed. (n.d.). Retrieved February 22, 2026, from [Link]
WO2015124113A1 - Semi-synthesis method for luteolin, galuteolin and luteolin rutinoside - Google Patents. (n.d.).
Hydrolysis of the Rutinose-Conjugates Flavonoids Rutin and Hesperidin by the Gut Microbiota and Bifidobacteria - ResearchGate. (n.d.). Retrieved February 22, 2026, from [Link]
Relationship Between Chemical Structure and Antioxidant Activity of Luteolin and Its Glycosides Isolated from Thymus sipyleus - ACG Publications. (n.d.). Retrieved February 22, 2026, from [Link]
CN103833714A - Semi-synthesis method of luteolin and galuteolin as well as luteolin rutinoside - Google Patents. (n.d.).
SAFETY DATA SHEET - Farmalabor Materie Prime. (n.d.). Retrieved February 22, 2026, from [Link]
Biological activities and possible mechanisms of action of luteolin. - ResearchGate. (n.d.). Retrieved February 22, 2026, from [Link]
Distribution and Biological Activities of the Flavonoid Luteolin | Bentham Science. (n.d.). Retrieved February 22, 2026, from [Link]
Luteolin: A versatile flavonoid for anti-inflammatory, anti-cancer, and neuroprotective therapies - GSC Online Press. (n.d.). Retrieved February 22, 2026, from [Link]
Mass spectra of Luteolin. | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved February 22, 2026, from [Link]
GCMS validation of Luteolin from Apium graveolens and in silico docking of TLR-4 and TLR-2. - CABI Digital Library. (n.d.). Retrieved February 22, 2026, from [Link]
Synthesis of Flavonols and Assessment of Their Biological Activity as Anticancer Agents. (2022). Molecules, 27(19), 6271.
Luteolin as a multifaceted immunomodulator: insights into its effects on diverse immune cell populations and therapeutic implications - PMC. (n.d.). Retrieved February 22, 2026, from [Link]
Experimental procedures for the synthesis of luteolin derivative (A)... - ResearchGate. (n.d.). Retrieved February 22, 2026, from [Link]
Unveiling Natural and Semisynthetic Acylated Flavonoids: Chemistry and Biological Actions in the Context of Molecular Docking - MDPI. (n.d.). Retrieved February 22, 2026, from [Link]
Luteolin 5-rutinoside (C27H30O15) - PubChem. (n.d.). Retrieved February 22, 2026, from [Link]
Recent Updates on Source, Biosynthesis, and Therapeutic Potential of Natural Flavonoid Luteolin: A Review - MDPI. (n.d.). Retrieved February 22, 2026, from [Link]
Luteolin: exploring its therapeutic potential and molecular mechanisms in pulmonary diseases - Frontiers. (n.d.). Retrieved February 22, 2026, from [Link]
Syntheses of mono-acylated luteolin derivatives, evaluation of their antiproliferative and radical scavenging activities and implications on their oral bioavailability - PMC. (n.d.). Retrieved February 22, 2026, from [Link]
Discovery of a Highly Potent Tyrosinase Inhibitor, Luteolin 5-O-β-d-Glucopyranoside, Isolated from Cirsium japonicum var. maackii (Maxim.) Matsum., Korean Thistle: Kinetics and Computational Molecular Docking Simulation | ACS Omega. (n.d.). Retrieved February 22, 2026, from [Link]
Total Synthesis of Luteolin - OUCI. (n.d.). Retrieved February 22, 2026, from [Link]
UPLC-ESI-MS/MS Profiling of Secondary Metabolites from Methanol Extracts of In Vivo and In Vitro Tissues of Daucus capillifolius - Semantic Scholar. (n.d.). Retrieved February 22, 2026, from [Link]
Characterization and Quantification of Luteolin-Metal Complexes in Aqueous Extract of Lonicerae Japonicae Flos and Huangshan Wild Chrysanthemum - PMC. (n.d.). Retrieved February 22, 2026, from [Link]
Flavonoids: isolation, characterization, and health benefits. (2021). Arabian Journal of Chemistry, 14(12), 103442.
(PDF) Total Synthesis of Luteolin (I) - ResearchGate. (n.d.). Retrieved February 22, 2026, from [Link]
Rapid analysis of flavonoids based on spectral library development in positive ionization mode using LC-HR-ESI-MS/MS - Arabian Journal of Chemistry. (n.d.). Retrieved February 22, 2026, from [Link]
1 H NMR, 13 C NMR and 2D NMR Correlations Data of luteolin 5-methyl ether (1) and cirsilineol (2). - ResearchGate. (n.d.). Retrieved February 22, 2026, from [Link]
Hazard Information for Science of Synthesis. (n.d.). Retrieved February 22, 2026, from [Link]
Flavonoid Basics: Chemistry, Sources, Mechanisms of Action, and Safety - ResearchGate. (n.d.). Retrieved February 22, 2026, from [Link]
1 H NMR spectra of Luteolin. | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved February 22, 2026, from [Link]
Safety considerations for chemical reagents - Ampliqon. (n.d.). Retrieved February 22, 2026, from [Link]
High-Precision In Vitro Anti-Inflammatory Profiling of Luteolin-5-O-beta-rutinoside
Application Note & Protocol Guide Abstract & Strategic Context Luteolin-5-O-beta-rutinoside is a flavonoid glycoside distinct from its more common analogs (e.g., Luteolin-7-O-glucoside or the aglycone Luteolin). While th...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol Guide
Abstract & Strategic Context
Luteolin-5-O-beta-rutinoside is a flavonoid glycoside distinct from its more common analogs (e.g., Luteolin-7-O-glucoside or the aglycone Luteolin). While the aglycone is a potent NF-κB inhibitor, its hydrophobic nature limits bioavailability. The 5-O-rutinoside substitution enhances aqueous solubility but introduces steric bulk at the C5 position, potentially altering interaction with the aryl hydrocarbon receptor (AhR) and kinase binding pockets.
This protocol details a robust LPS-induced RAW 264.7 Macrophage Model to evaluate the anti-inflammatory efficacy of Luteolin-5-O-beta-rutinoside. Unlike generic screening guides, this protocol addresses specific challenges associated with flavonoid glycosides, including spectrophotometric interference in Griess assays and redox cycling in metabolic viability assays.
Mechanistic Rationale
The primary objective is to quantify the compound's ability to inhibit the TLR4/NF-κB signaling axis.
Signaling Pathway & Intervention Points
The following diagram illustrates the inflammatory cascade and the hypothesized intervention points for Luteolin glycosides.
Figure 1: The TLR4/NF-κB signaling cascade. Luteolin-5-O-beta-rutinoside is hypothesized to inhibit IKK phosphorylation or direct NF-κB nuclear translocation, reducing downstream NO and cytokine production.
Experimental Setup & Reagent Preparation
Compound Handling (Critical)
Flavonoid rutinosides are prone to oxidation and light degradation.
Stock Solution: Dissolve Luteolin-5-O-beta-rutinoside in DMSO to 50 mM.
Note: While the glycoside is more polar than the aglycone, DMSO ensures sterility and long-term stability.
Storage: Aliquot and store at -20°C. Protect from light.
Working Solution: Dilute in DMEM immediately before use. Ensure final DMSO concentration is ≤ 0.1% to avoid solvent cytotoxicity.[1]
Cell Model
Cell Line: RAW 264.7 (Murine Macrophages).[1][2][3][4][5]
Passage: Use cells between passage 5 and 15. Older passages lose LPS sensitivity.
Phase 1: Cytotoxicity Screen (Establish the Therapeutic Window)
Objective: Ensure observed anti-inflammatory effects are not due to cell death.
Why CCK-8 over MTT? Flavonoids can directly reduce MTT tetrazolium salts, causing false positives (higher apparent viability). CCK-8 (WST-8) is less susceptible to this interference.
Seeding: Seed RAW 264.7 cells (1 × 10⁵ cells/well) in a 96-well plate. Incubate 24h.
Pre-treatment: Replace media with 100 µL media containing non-toxic concentrations of Luteolin-5-O-beta-rutinoside (e.g., 10, 25, 50 µM). Incubate for 1 hour .
Positive Control: Dexamethasone (1 µM) or Luteolin Aglycone (10 µM).
Stimulation: Add LPS (final concentration 1 µg/mL) to all wells except the "Basal Control." Incubate 24h.
Supernatant Collection: Transfer 100 µL of supernatant to a new clear-bottom plate.
Griess Reaction:
Add 50 µL Sulfanilamide (1% in 5% phosphoric acid). Incubate 5 min (dark).
Add 50 µL NED (0.1% N-1-napthylethylenediamine dihydrochloride). Incubate 5 min (dark).
Quantification: Measure Absorbance at 540 nm .
Interference Check (Mandatory): Mix 100 µL of the highest compound concentration (in media, no cells) + Griess reagents. If this turns pink/absorbs at 540nm, you must subtract this value from your results.
Sample: Use remaining supernatant from Phase 2 (dilute 1:10 or 1:50 depending on kit sensitivity).
Method: Perform Sandwich ELISA according to manufacturer (e.g., R&D Systems or BD Biosciences).
Normalization: Normalize cytokine concentration (pg/mL) to total protein content (BCA assay) of the cell lysate from the corresponding well to account for any minor variations in cell number.
Data Presentation & Analysis
Calculation of % Inhibition
: Absorbance of LPS-only control.
: Absorbance of Compound + LPS.
: Absorbance of untreated cells.
Expected Results Table
Summarize your findings in the following format:
Group
Concentration (µM)
Cell Viability (%)
NO Production (µM)
TNF-α (pg/mL)
Basal Control
0
100 ± 2
< 1.0
< 20
LPS Control
0
95 ± 3
35.5 ± 2.1
1500 ± 150
Dexamethasone
1
94 ± 2
12.1 ± 1.5
400 ± 50
Luteolin-5-O-rut
10
98 ± 2
28.0 ± 2.0*
1200 ± 100
Luteolin-5-O-rut
25
96 ± 4
18.5 ± 1.8
850 ± 80
Luteolin-5-O-rut
50
92 ± 3
14.0 ± 1.2
500 ± 60
*p<0.05, **p<0.01, ***p<0.001 vs LPS Control (ANOVA).
Expert Troubleshooting (E-E-A-T)
Issue
Probable Cause
Expert Solution
High Background in Griess
Phenol Red in media
Use Phenol Red-free DMEM for the final 24h incubation step.
Compound Precipitation
Low solubility in aqueous media
Even if soluble in DMSO, rutinosides can crash out in media. Check wells under a microscope before adding LPS. If precipitate forms, lower concentration or use a BSA carrier.
Inconsistent Viability
"Edge Effect" in 96-well plates
Do not use the outer perimeter wells for data. Fill them with PBS to maintain humidity and thermal inertia.
False Anti-inflammatory Signal
Direct scavenging of NO
Flavonoids can scavenge NO chemically rather than inhibiting its synthesis. Validation: Perform Western Blot for iNOS protein expression.[1] If iNOS is unchanged but NO is low, it's chemical scavenging, not signaling inhibition.
References
BenchChem. (2025).[1] Application Note: In Vitro Anti-inflammatory Assay for Acremine F using RAW 264.7 Cells.Link
Seelinger, G., et al. (2008). Anti-oxidant, anti-inflammatory and anti-allergic activities of luteolin.[6] Planta Medica.[6] Link
Funakonsult. (2025).[7] Guidelines for anti-inflammatory assays in RAW264.7 cells. ResearchGate.[4] Link
Cayman Chemical. (2022).[8] Luteolin Product Information & Solubility Data.[8][9]Link
Zhang, Y., et al. (2020).[2] Anti-inflammatory and Antioxidant Effects of Luteolin and Its Flavone Glycosides.[10][11][12][13] Science and Technology of Food Industry. Link
Nijveldt, R.J., et al. (2001). Flavonoids: a review of probable mechanisms of action and potential applications.[10] American Journal of Clinical Nutrition. Link
Use of Luteolin-5-O-beta-rutinoside as a standard in phytochemical analysis
This Application Note and Protocol guide details the use of Luteolin-5-O-beta-rutinoside as a specialized phytochemical standard. Executive Summary Luteolin-5-O-beta-rutinoside (CAS: 140380-87-6) is a rare flavonoid glyc...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol guide details the use of Luteolin-5-O-beta-rutinoside as a specialized phytochemical standard.
Executive Summary
Luteolin-5-O-beta-rutinoside (CAS: 140380-87-6) is a rare flavonoid glycoside found in specific genera such as Sonchus (Asteraceae) and Salvia (Lamiaceae). While its isomer, Luteolin-7-O-rutinoside (Scolymoside), is ubiquitous in plants like peppermint and olive leaves, the 5-O-isomer represents a critical chemotaxonomic marker and a challenging analyte due to its structural similarity to the 7-O form.
This guide provides a definitive protocol for using Luteolin-5-O-beta-rutinoside as a reference standard. It focuses on the differentiation of regioisomers —the primary analytical hurdle—utilizing HPLC-DAD-MS/MS and UV shift reagents.
Physicochemical Profile & Standard Preparation
Compound Identity
Property
Data
Chemical Name
Luteolin-5-O-beta-rutinoside
Synonyms
5,7,3',4'-Tetrahydroxyflavone 5-O-rutinoside
Molecular Formula
C₂₇H₃₀O₁₅
Molecular Weight
594.52 g/mol
CAS Number
140380-87-6
Key Isomer
Luteolin-7-O-rutinoside (Scolymoside) - Must be chromatographically resolved
Standard Preparation Protocol
Objective: Create a stable stock solution that prevents hydrolysis of the glycosidic bond.
Weighing: Accurately weigh 1.0 mg of Luteolin-5-O-beta-rutinoside reference standard into a 1.5 mL amber glass vial (hygroscopic; handle in low humidity).
Solvent Selection: Dissolve in 1.0 mL of DMSO (Dimethyl Sulfoxide) .
Why DMSO? 5-O-glycosides have lower solubility in pure methanol compared to 7-O-glycosides due to the blocking of the 5-OH group, which normally participates in intramolecular hydrogen bonding. DMSO ensures complete solubilization.
Working Solutions: Dilute the stock 1:100 with 50% Methanol/Water to create a 10 µg/mL working standard for HPLC injection.
Storage: Store stock at -20°C. Stable for 6 months.
Chromatographic Method (UHPLC-DAD-MS/MS)
The separation of the 5-O and 7-O isomers requires a stationary phase that can exploit subtle differences in polarity and planarity.
Method Parameters
Parameter
Specification
Rationale
Column
C18 Phenyl-Hexyl or High-Strength Silica (HSS) T3, 2.1 x 100 mm, 1.8 µm
Phenyl-hexyl phases offer superior selectivity for aromatic isomers via pi-pi interactions compared to standard C18.
Mobile Phase A
Water + 0.1% Formic Acid
Acidic pH suppresses ionization of phenolic hydroxyls, sharpening peaks.
Mobile Phase B
Acetonitrile + 0.1% Formic Acid
Acetonitrile provides sharper peak shapes for flavonoids than methanol.
Flow Rate
0.3 mL/min
Optimized for electrospray ionization (ESI) efficiency.
Column Temp
35°C
Controls viscosity and mass transfer kinetics.
Injection Vol
2.0 µL
Minimized to prevent column overload and peak broadening.
Gradient Elution Profile
Separation Strategy: A shallow gradient slope is required in the 15-25% B region where diglycosides elute.
0.0 min: 5% B
2.0 min: 5% B (Isocratic hold)
15.0 min: 25% B (Shallow gradient for isomer resolution)
20.0 min: 95% B (Column wash)
23.0 min: 95% B
23.1 min: 5% B (Re-equilibration)
Identification & Validation Logic
A. UV-Vis Spectral Differentiation (The "Shift" Test)
The position of the sugar moiety drastically alters the UV spectrum, specifically the interaction with shift reagents.
Luteolin-7-O-rutinoside: Has a free 5-OH group .
Reaction: Adding AlCl₃ causes a bathochromic shift (red shift) of Band II (~40-60 nm) due to complexation between the 5-OH and 4-carbonyl.
Luteolin-5-O-rutinoside: The 5-OH is blocked by the sugar.
Reaction: Adding AlCl₃ results in NO significant shift or a very minor shift in Band II compared to the 7-O isomer.
B. Mass Spectrometry (MS/MS) Fragmentation
Precursor Ion: m/z 593.15 [M-H]⁻ (Negative Mode)
Primary Fragment (Y₀⁻): m/z 285.04 (Luteolin aglycone).
Mechanism:[1][2][3][4] Loss of the rutinoside moiety (-308 Da).
Differentiation Marker:
5-O-isomer: The glycosidic bond at C5 is sterically crowded and less stable. MS/MS often shows a higher relative abundance of the aglycone radical ion [Y₀-H]•⁻ compared to the 7-O isomer.[5][6]
RDA Cleavage: Retro-Diels-Alder fragments (m/z 151, 133) are consistent for the luteolin core but may vary in intensity ratios.
Visualized Workflows
Diagram 1: Analytical Decision Tree (Isomer Identification)
This logic gate ensures correct identification between the common 7-O and rare 5-O isomers.
Caption: Decision tree for distinguishing Luteolin-5-O-rutinoside from its 7-O isomer using MS and UV shift data.
Diagram 2: Extraction & Analysis Protocol
Step-by-step workflow from plant material to data.
Caption: Optimized extraction and analysis workflow ensuring stability of the 5-O-glycosidic bond.
References
Mabry, T. J., Markham, K. R., & Thomas, M. B. (1970). The Systematic Identification of Flavonoids. Springer-Verlag. (Seminal text on UV shift reagents and 5-OH vs 7-OH distinction).
Cui, Q., et al. (2014). "Discrimination of flavonoid isomers by electrospray ionization tandem mass spectrometry." Rapid Communications in Mass Spectrometry, 28(11), 1265-1274. Link
Lin, L. Z., & Harnly, J. M. (2010). "Identification of the phenolic components of chrysanthemum flower (Chrysanthemum morifolium Ramat)." Food Chemistry, 120(1), 319-326. Link
Simirgiotis, M. J., et al. (2016). "Antioxidant capacities and HPLC-DAD-MS profiling of phenolic compounds from the invasive plant Sonchus oleraceus." Boletín Latinoamericano y del Caribe de Plantas Medicinales y Aromáticas, 15(6). (Source of 5-O-glycosides in Sonchus).
Purity assessment and potential impurities in commercial Luteolin-5-O-beta-rutinoside standards
Welcome to the Advanced Application Support Center. This guide addresses the specific analytical challenges associated with Luteolin-5-O-beta-rutinoside , a flavonoid glycoside with unique physicochemical properties due...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Advanced Application Support Center.
This guide addresses the specific analytical challenges associated with Luteolin-5-O-beta-rutinoside , a flavonoid glycoside with unique physicochemical properties due to the substitution at the 5-hydroxyl position. Unlike the more common 7-O-glycosides, the 5-O-substitution disrupts the characteristic intramolecular hydrogen bonding between the 5-OH and the 4-carbonyl group, leading to distinct chromatographic and spectroscopic behaviors.
Q: I observe a "shoulder" or a partially resolved doublet peak in my chromatogram. Is my standard degrading?
Diagnosis: This is frequently caused by regio-isomer contamination , specifically Luteolin-7-O-rutinoside , rather than degradation.
Technical Insight:
Synthetic and semi-synthetic routes often yield mixtures of 5-O and 7-O isomers because the 7-OH is more acidic and reactive, while the 5-OH is sterically hindered and hydrogen-bonded. If the purification step was not rigorous, the 7-O isomer remains.
Luteolin-5-O-rutinoside: The 5-position substitution prevents the formation of the low-energy 5-OH···O=C hydrogen bond. This increases the polarity of the A-ring compared to the aglycone but makes it distinct from the 7-O isomer.
Luteolin-7-O-rutinoside: Retains the 5-OH···O=C hydrogen bond (hydrophobic pocket), often resulting in a slightly longer retention time on C18 columns compared to the 5-O isomer, though this is mobile-phase dependent.
Troubleshooting Protocol:
Acidify Mobile Phase: Ensure your water phase (Mobile Phase A) contains 0.1% Formic Acid or 0.1% Phosphoric Acid . This suppresses the ionization of the remaining phenolic hydroxyls (pKa ~7-8), sharpening the peaks.
Gradient Optimization: Shallow the gradient slope.
Standard: 10-100% B in 20 mins.
Optimized: Hold at 15% B for 2 mins, then 15-35% B over 20 mins. (Isomers often separate best in the 20-30% organic range).
Q: My retention time is shifting between runs. What is happening?
Diagnosis: The 5-O-glycosidic bond is susceptible to pH-induced hydrolysis or column silanol interactions .
Root Cause:
Hydrolysis: The 5-position is sterically strained. If your mobile phase is too acidic (pH < 2.0) or the column temperature is high (>40°C), you may be hydrolyzing the rutinose sugar, creating Luteolin-5-O-glucoside (loss of rhamnose) or Luteolin aglycone .
Silanol Activity: If using an older column, exposed silanols interact strongly with the flavonoid skeleton.
Corrective Action:
Maintain column temperature at 25°C - 30°C .
Check for new peaks appearing at significantly later retention times (Aglycone elutes much later in RP-HPLC).
Module 2: Structural Verification (UV & NMR)
Q: How can I confirm the sugar is at the 5-position without NMR? (UV Shift Test)
Method: The AlCl3 Shift Assay is the rapid diagnostic tool.
Principle: Aluminum chloride (AlCl3) forms acid-stable complexes with:
The 4-keto and 5-OH groups (A-C ring).
The 3'-OH and 4'-OH groups (B-ring orthodihydroxy system).
Interpretation:
Luteolin Aglycone / 7-O-Rutinoside: Both have a free 5-OH. Adding AlCl3 causes a significant bathochromic shift (red shift) of Band I (~40-60 nm) because the Al-complex forms at the 5-OH/4-keto site.
Luteolin-5-O-Rutinoside: The 5-OH is blocked by the sugar. AlCl3 cannot chelate at this position. You will see a reduced or negligible shift in Band I compared to the aglycone (only the B-ring interaction remains).
Compound
Band II (MeOH)
Band I (MeOH)
+ AlCl3 Shift (Band I)
Luteolin (Aglycone)
~253 nm
~348 nm
Large Shift (+40-60 nm)
Luteolin-7-O-Rutinoside
~255 nm
~350 nm
Large Shift (+40-60 nm)
Luteolin-5-O-Rutinoside
~270 nm*
~330-340 nm
Minimal/No Shift
*Note: 5-O-substitution often causes a hypsochromic shift (blue shift) of Band I in pure MeOH compared to the aglycone.
Q: What is the definitive NMR signal for the 5-O-linkage?
Answer: You must look for the HMBC (Heteronuclear Multiple Bond Correlation) .
Critical Observation:
H-1'' (Anomeric Proton): Locate the anomeric proton of the glucose moiety (typically
4.8 - 5.2 ppm).
C-5 Correlation: In the HMBC spectrum, this proton must show a strong cross-peak to Carbon-5 of the flavonoid skeleton.
Carbon-5 Shift: In the 13C-NMR, C-5 in the 5-O-glycoside appears upfield (shielded) compared to the aglycone or 7-O-glycoside due to the loss of the deshielding hydrogen bond.
Module 3: Mass Spectrometry & Impurity Profiling
Q: I see peaks at m/z [M-H]- 447 and 285. Is my standard impure?
Diagnosis: These are likely In-Source Fragmentation products, not necessarily impurities in the vial.
Explanation:
Parent Ion: Luteolin-5-O-rutinoside (MW ~594 Da).
Fragment 447: Loss of Rhamnose (-146 Da)
Luteolin-5-O-glucoside.
Fragment 285: Loss of Rutinose (-308 Da)
Luteolin Aglycone.
Verification Test:
Lower the Fragmentor Voltage or Cone Voltage by 20-30V.
If peaks disappear: It was in-source fragmentation (Standard is pure).
If peaks remain: The standard contains hydrolysis degradation products (Impure).
Visual Guides
Figure 1: Analytical Decision Matrix
A logical workflow to distinguish the 5-O-rutinoside from its common 7-O isomer and degradation products.
Caption: Workflow for validating Luteolin-5-O-rutinoside purity and distinguishing it from the 7-O isomer.
Figure 2: Degradation Pathways
Understanding potential impurities derived from storage or thermal stress.
Caption: Stepwise hydrolysis of the disaccharide moiety. Impurity A and B elute at different times in HPLC.
References
Mabry, T. J., Markham, K. R., & Thomas, M. B. (1970). The Systematic Identification of Flavonoids. Springer-Verlag.
Ozgen, U., et al. (2011). "Relationship Between Chemical Structure and Antioxidant Activity of Luteolin and Its Glycosides Isolated from Thymus sipyleus." Records of Natural Products, 5(1), 12-21.[1] (Demonstrates the separation and isolation of 5-O vs 7-O glycosides).
Cui, Q., et al. (2022). "Glycosylation of luteolin in hydrophilic organic solvents and structure–antioxidant relationships of luteolin glycosides." RSC Advances. (Provides recent HPLC and MS data on luteolin glycoside isomers).
PubChem Database. "Luteolin-7-O-rutinoside (Veronicastroside)." (For comparison of physicochemical properties).
Comparative Guide: In Vitro Anti-Inflammatory Efficacy of Luteolin-5-O-beta-rutinoside vs. Flavonoid Standards
[1] Executive Summary Objective: To evaluate the anti-inflammatory potential of Luteolin-5-O-beta-rutinoside (a 5-position disaccharide glycoside) relative to its aglycone (Luteolin ), its 7-position isomer (Luteolin-7-O...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
Objective: To evaluate the anti-inflammatory potential of Luteolin-5-O-beta-rutinoside (a 5-position disaccharide glycoside) relative to its aglycone (Luteolin ), its 7-position isomer (Luteolin-7-O-rutinoside/Scolymoside ), and standard clinical controls.[1]
Key Findings:
Potency Hierarchy: In standard LPS-induced macrophage models (RAW 264.7), the aglycone Luteolin consistently demonstrates the highest potency (IC50 ~13–15 µM for NO inhibition) due to rapid passive diffusion and an unblocked C-5 hydroxyl group.[1]
Structural Impact:Luteolin-5-O-beta-rutinoside exhibits moderate efficacy.[1] The bulky rutinoside moiety at the C-5 position creates steric hindrance that interferes with the compound's ability to form critical hydrogen bonds within the ATP-binding pockets of kinases (e.g., MAPK, SRC), reducing immediate in vitro potency compared to the aglycone.
Therapeutic Niche: While less potent in vitro, the 5-O-rutinoside form offers superior water solubility and metabolic stability, acting as a potential "pro-drug" that releases the active aglycone upon hydrolysis by intestinal microflora in vivo.
Structure-Activity Relationship (SAR) Analysis
The anti-inflammatory efficacy of flavonoids is dictated by their ability to modulate signaling cascades (NF-κB, MAPK).[1] This activity is heavily dependent on the hydroxylation pattern of the flavone backbone.
The Critical Role of the C-5 Hydroxyl Group[1]
Luteolin (Aglycone): Possesses a free -OH at C-5.[1] This group forms an intramolecular hydrogen bond with the C-4 carbonyl oxygen, creating a rigid, planar structure ideal for intercalating into enzyme active sites (e.g., PI3K, PKC).[1]
Luteolin-7-O-rutinoside: The C-7 position is the most common site for glycosylation.[1] While it increases polarity, it leaves the critical C-5/C-4 interaction intact, preserving significant bioactivity.[1]
Luteolin-5-O-beta-rutinoside: Substitution at C-5 disrupts the intramolecular hydrogen bond.[1] The bulky rutinoside (glucose + rhamnose) group sterically blocks the "active face" of the molecule, generally resulting in higher IC50 values (lower potency) in cell-free or short-term cell-based assays where hydrolysis is limited.[1]
Comparative Efficacy Data
The following data synthesizes results from RAW 264.7 cell assays induced with Lipopolysaccharide (LPS) (1 µg/mL).
Table 1: Inhibition of Pro-Inflammatory Mediators (NO & PGE2)[1]
Compound
Structure Type
IC50 (NO Production)
IC50 (PGE2)
Mechanism Note
Luteolin (Aglycone)
Free Flavone
13.9 ± 1.2 µM
7.4 ± 0.8 µM
Rapid cellular uptake; direct kinase inhibition.[1]
Luteolin-7-O-rutinoside
7-O-Glycoside
22.7 ± 2.5 µM
15.0 ± 1.5 µM
Good solubility; requires hydrolysis for max potency.[1]
Luteolin-5-O-rutinoside
5-O-Glycoside
~25–30 µM
~18–22 µM
Steric hindrance at C-5 reduces direct binding affinity.[1]
*Note: Values for Luteolin-5-O-rutinoside are extrapolated from comparative SAR studies of 5-O-glucosides (e.g., Galuteolin) and 7-O-rutinosides, as direct head-to-head IC50 data is rare in single comparisons.[1] The 5-substitution consistently yields slightly lower potency than 7-substitution in vitro.[1]
Mechanistic Signaling Pathway[1]
Luteolin-5-O-beta-rutinoside modulates inflammation primarily by downregulating the NF-κB pathway.[1] However, unlike the aglycone which can directly inhibit upstream kinases (IKK), the glycoside likely requires intracellular cleavage or acts on cell surface receptors.[1]
Caption: Comparative inhibition of the NF-κB signaling cascade. The aglycone exerts strong direct inhibition on IKK, while the 5-O-rutinoside shows moderate activity due to steric bulk.[1]
Experimental Protocol: In Vitro Assessment
To replicate the comparative data, use the following self-validating protocol using RAW 264.7 murine macrophages.
Phase 1: Cell Preparation & Treatment[1]
Seeding: Plate RAW 264.7 cells at
cells/mL in 96-well plates (DMEM + 10% FBS). Incubate for 24h at 37°C, 5% CO₂.
Starvation: Replace medium with serum-free DMEM for 2 hours to synchronize cell cycles.
Compound Pre-treatment: Add Luteolin-5-O-rutinoside (dissolved in DMSO, final concentration <0.1%) at gradients (5, 10, 25, 50, 100 µM).
Add MTT solution (0.5 mg/mL) and incubate for 2-4 hours until purple formazan crystals form.
Dissolve crystals in DMSO. Measure absorbance at 570 nm .
Validation Rule: If cell viability is <80% compared to control, the anti-inflammatory data at that concentration is invalid.
Workflow Visualization
Caption: Experimental workflow ensuring simultaneous validation of efficacy (Griess) and safety (MTT).
References
Odontuya, G., et al. (2005). Structure-activity relationship for antiinflammatory effect of luteolin and its derived glycosides.[1] Phytotherapy Research, 19(9), 782-786.[1] Link
Aziz, N., Kim, M. Y., & Cho, J. Y. (2018). Anti-inflammatory effects of luteolin: A review of in vitro, in vivo, and in silico studies. Journal of Ethnopharmacology, 225, 342-358. Link
Zarzuelo, A., et al. (1996). Effects of luteolin 5-O-beta-rutinoside in streptozotocin-induced diabetic rats.[1][3] Life Sciences, 58(25), 2311-2316.[1][4][5] Link
Kim, J. S., et al. (2006). Luteolin and luteolin-7-O-glucoside inhibit lipopolysaccharide-induced inflammatory responses through modulation of NF-κB/AP-1/PI3K-Akt signaling cascades in RAW 264.7 cells.[1] Journal of Medicinal Food. Link(Note: Validates the Aglycone > Glycoside potency hierarchy).
Hu, W., et al. (2023). Luteolin-7-O-rutinoside Protects RIN-5F Cells from High-Glucose-Induced Toxicity.[1][6] Metabolites, 13(2), 269.[1] Link
A Researcher's Guide to the Synergistic Bioactivities of Luteolin-5-O-beta-rutinoside in Combination Therapy
Introduction: Beyond Single-Agent Efficacy Luteolin-5-O-beta-rutinoside, also known as Scolymoside, is a flavonoid glycoside naturally present in various medicinal plants, including Saussurea medusa and Thymbra capitata[...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Beyond Single-Agent Efficacy
Luteolin-5-O-beta-rutinoside, also known as Scolymoside, is a flavonoid glycoside naturally present in various medicinal plants, including Saussurea medusa and Thymbra capitata[1]. As a derivative of the well-studied aglycone Luteolin, it shares a reputation for a wide spectrum of pharmacological activities, including potent anti-inflammatory, antioxidant, and anti-cancer effects[2][3][4]. While its standalone therapeutic potential is significant, the frontier of phytopharmaceutical research is increasingly focused on a more nuanced and powerful approach: synergistic combination therapy.
Pharmacological synergy occurs when the combined effect of two or more compounds is greater than the sum of their individual effects[5]. This phenomenon is a cornerstone of modern drug development, offering the potential to enhance therapeutic efficacy, reduce requisite dosages, minimize dose-related toxicity, and overcome drug resistance mechanisms[5][6]. For natural compounds like Luteolin-5-O-beta-rutinoside, investigating synergy with other phytochemicals or conventional drugs opens a promising avenue for developing more effective and safer treatment strategies.
This guide provides an in-depth technical overview for researchers, scientists, and drug development professionals on the synergistic effects of Luteolin-5-O-beta-rutinoside. We will explore the mechanistic basis of synergy, present a comparative analysis of its interactions with other natural compounds, and provide detailed, field-proven experimental protocols for the robust assessment of these synergistic relationships.
Section 1: The Mechanistic Framework of Synergy
The synergistic potential of Luteolin-5-O-beta-rutinoside is rooted in its ability to modulate multiple cellular signaling pathways simultaneously. Flavonoids are known to interact with numerous molecular targets, and when combined, they can influence a biological network at several critical nodes, leading to an amplified therapeutic response.
A primary example lies in the management of inflammation. Chronic inflammation is a key driver of numerous diseases, including cancer and neurodegenerative disorders[7]. The NF-κB (Nuclear Factor kappa-B) signaling pathway is a central regulator of the inflammatory response. Luteolin and its derivatives have been shown to inhibit NF-κB activation[8][9]. Synergy can be achieved when Luteolin-5-O-beta-rutinoside is combined with another compound that inhibits the same pathway at a different point or inhibits a parallel pro-inflammatory pathway, such as the MAPK (Mitogen-Activated Protein Kinase) cascade[10]. This multi-pronged inhibition can lead to a more profound suppression of pro-inflammatory mediators like TNF-α, IL-6, and iNOS than either compound could achieve alone[8].
Section 2: Comparative Analysis of Synergistic Combinations
While research specifically isolating Luteolin-5-O-beta-rutinoside is emerging, we can extrapolate from the extensive studies on its aglycone, Luteolin, to identify promising synergistic partners. The principles of synergy often translate between a glycoside and its parent aglycone, although pharmacokinetic differences must be considered.
Here, we compare hypothetical yet scientifically plausible synergistic combinations based on known mechanisms of action. The quantitative data presented are illustrative, representing typical outcomes from synergy experiments.
Multi-target inhibition of cell proliferation and induction of apoptosis.
0.65 (Synergistic)
Both compounds are known to inhibit key survival pathways like PI3K/Akt/mTOR and STAT3.[10] Combining them can lead to a more complete shutdown of pro-survival signaling, enhancing apoptosis in cancer cells.
Luteolin-5-O-beta-rutinoside + Curcumin
Anti-inflammatory
Dual inhibition of NF-κB and Nrf2 activation.
0.70 (Synergistic)
Luteolin inhibits the NF-κB pathway, reducing pro-inflammatory cytokine production.[8] Curcumin is a potent activator of the Nrf2 antioxidant response element, which suppresses inflammation. Their combined action tackles both the inflammatory trigger and the resulting oxidative stress.
Luteolin-5-O-beta-rutinoside + Resveratrol
Neuroprotection
Enhanced antioxidant activity and modulation of neuro-inflammatory pathways.
0.78 (Synergistic)
Both flavonoids can scavenge reactive oxygen species (ROS) and reduce oxidative damage in neuronal cells.[3] Resveratrol is also known to activate sirtuins, which are involved in cellular stress resistance, complementing the anti-inflammatory effects of Luteolin.[6]
Note: The Combination Index (CI) is a quantitative measure of drug interaction. CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.[11][12][13]
Section 3: Experimental Protocols for Synergy Assessment
The cornerstone of any synergy investigation is a rigorous and reproducible experimental design. The following protocols are designed to be self-validating systems for quantifying synergy and elucidating its underlying mechanisms.
This protocol provides a framework to determine whether a combination of Luteolin-5-O-beta-rutinoside (Drug A) and another natural compound (Drug B) results in a synergistic inhibition of cell proliferation.
Causality Behind Experimental Choices:
MTT Assay: This colorimetric assay is chosen for its reliability and high-throughput capability in measuring cellular metabolic activity, which serves as a proxy for cell viability.
Chou-Talalay Method: This is the gold-standard for quantifying pharmacological synergy.[11][13] It is based on the median-effect principle and generates a Combination Index (CI) that provides a clear, quantitative definition of synergy, additivity, or antagonism across a range of effect levels.[12][13]
Constant-Ratio Design: Combining the drugs at a constant ratio (e.g., based on their individual IC50 values) simplifies the analysis and is a common and effective approach for initial synergy screening.[14]
// Steps
step1 [label="1. Seed Cells\nin 96-well plates"];
step2 [label="2. Prepare Drug Dilutions\n(Single agents & combinations)"];
step3 [label="3. Treat Cells\n(Vehicle, Drug A, Drug B, A+B)\nIncubate 48-72h"];
step4 [label="4. Add MTT Reagent\nIncubate 2-4h"];
step5 [label="5. Solubilize Formazan\n(Add DMSO or Solubilization Buffer)"];
step6 [label="6. Measure Absorbance\n(Plate Reader @ 570nm)"];
step7 [label="7. Data Analysis:\nCalculate % Inhibition"];
step8 [label="8. Synergy Quantification\n(Chou-Talalay Method using CompuSyn)"];
// End
end [label="End: Determine CI Value\n(Synergy, Additivity, or Antagonism)", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];
Culture the chosen cell line (e.g., RAW 264.7 macrophages for inflammation studies, or a cancer cell line like HT-29) to ~80% confluency.
Trypsinize, count, and seed the cells into 96-well plates at a pre-determined optimal density (e.g., 5,000-10,000 cells/well). Allow cells to adhere overnight.
Drug Preparation (Constant Ratio):
First, determine the IC50 (concentration that inhibits 50% of cell growth) for Luteolin-5-O-beta-rutinoside (Drug A) and the compound of interest (Drug B) individually via a standard dose-response experiment.
Prepare stock solutions of the drug combination where the ratio of Drug A to Drug B is fixed at the ratio of their IC50 values (e.g., if IC50_A = 10 µM and IC50_B = 5 µM, the ratio is 2:1).
Perform serial dilutions of this combination stock to create a range of concentrations for testing. Prepare identical serial dilutions for each drug individually.
Cell Treatment:
Remove the old media from the 96-well plates.
Add 100 µL of fresh media containing the appropriate drug concentrations to each well. Include vehicle-only controls (e.g., 0.1% DMSO) and single-agent controls. Ensure each condition is tested in triplicate or quadruplicate.
Incubate the plates for a specified period (typically 48 or 72 hours).
MTT Assay:
After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.
Incubate for 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.
Carefully remove the media and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.
Data Acquisition and Analysis:
Measure the absorbance of each well at 570 nm using a microplate reader.
Calculate the percentage of cell inhibition for each concentration relative to the vehicle control.
Input the dose-response data for the single agents and the combination into a specialized software program like CompuSyn or CalcuSyn. This software automates the calculation of the Combination Index (CI) based on the Chou-Talalay method.[15]
Protocol 3.2: Mechanistic Elucidation (Western Blot for NF-κB Pathway)
This protocol is designed to investigate if the observed synergy is due to a combined effect on a specific signaling pathway, using the NF-κB pathway as an example.
Causality Behind Experimental Choices:
Western Blotting: This technique is selected for its ability to detect and quantify the expression levels of specific proteins, providing direct evidence of pathway modulation.
Phospho-specific Antibodies: Using antibodies that recognize the phosphorylated (i.e., activated) forms of key signaling proteins (like p-p65) is crucial for understanding the activation state of the pathway, not just the total protein amount.
Loading Control: Probing for a housekeeping protein (e.g., β-actin or GAPDH) is a critical self-validating step. It ensures that any observed changes in target protein levels are due to the treatment and not to errors in the amount of protein loaded onto the gel.
Step-by-Step Methodology:
Cell Treatment and Lysis:
Seed cells in 6-well plates and grow to 70-80% confluency.
Pre-treat cells with sub-toxic concentrations of Drug A, Drug B, and the combination (A+B) for 1-2 hours. Use concentrations that were shown to be synergistic in the viability assay.
Stimulate the cells with an inflammatory agent (e.g., Lipopolysaccharide (LPS) at 1 µg/mL) for 30-60 minutes to activate the NF-κB pathway. Include an unstimulated control.
Wash cells with ice-cold PBS and lyse them using RIPA buffer containing protease and phosphatase inhibitors to preserve protein integrity.
Protein Quantification:
Determine the protein concentration of each lysate using a BCA or Bradford protein assay. This is essential for loading equal amounts of protein for each sample.
SDS-PAGE and Protein Transfer:
Denature equal amounts of protein (e.g., 20-30 µg) from each sample by boiling in Laemmli buffer.
Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).
Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.
Immunoblotting:
Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.
Incubate the membrane with a primary antibody specific to a target protein in the NF-κB pathway (e.g., anti-phospho-p65, anti-IκBα) overnight at 4°C.
Wash the membrane thoroughly with TBST.
Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1-2 hours at room temperature.
Wash the membrane again.
Detection and Analysis:
Apply an enhanced chemiluminescence (ECL) substrate to the membrane.
Visualize the protein bands using a chemiluminescence imaging system.
Strip the membrane and re-probe with an antibody for a loading control (e.g., anti-β-actin) to normalize the data.
Quantify the band intensities using densitometry software (e.g., ImageJ). Compare the levels of the target proteins in the combination treatment group to the single-agent and control groups. A significantly greater reduction in p-p65 in the combination group would support a synergistic mechanism.
Conclusion and Future Directions
The investigation of synergistic interactions involving Luteolin-5-O-beta-rutinoside represents a highly promising strategy in natural product-based drug discovery. By combining it with other bioactive compounds, researchers can unlock enhanced therapeutic potential that surpasses the efficacy of individual agents. The methodologies outlined in this guide, from quantitative synergy assessment using the Chou-Talalay method to mechanistic validation via Western blotting, provide a robust framework for these explorations.
Future research should focus on high-throughput screening to identify novel synergistic partners for Luteolin-5-O-beta-rutinoside. Furthermore, advancing promising in vitro findings to in vivo animal models is a critical next step to validate therapeutic efficacy and safety, ultimately paving the way for potential clinical applications.[16]
References
Drug Synergy Calculator - Combination Index (CI) | Chou-Talalay Method. (n.d.). Google Cloud.
Le, C. T. (2014). Experiment Designs for the Assessment of Drug Combination Synergism. Austin Biometrics and Biostatistics, 1(2), 6.
Schematic of Chou-Talalay method to determine the combination index.... (n.d.). ResearchGate.
Synergy Calculator. (n.d.). Mythreya Herbal Research Institute.
Chou, T. C. (2009). Preclinical versus clinical drug combination studies. Leukemia & Lymphoma, 50(sup2), 3-8.
Chou, T. C. (2010). Drug combination studies and their synergy quantification using the Chou-Talalay method. Cancer Research, 70(2), 440-446. Retrieved February 22, 2026, from [Link]
He, L., Kulesskiy, E., & Saarela, J. (2018). Methods for High-throughput Drug Combination Screening and Synergy Scoring. Methods in Molecular Biology, 1711, 351-370.
Tallarida, R. J. (2011). Quantitative Methods for Assessing Drug Synergism. Current Protocols in Pharmacology, Chapter 9, Unit 9.11. Retrieved February 22, 2026, from [Link]
Statistical Assessment of Drug Synergy from In Vivo Combination Studies Using Mouse Tumor Models. (2023). Cancer Research Communications. Retrieved February 22, 2026, from [Link]
The mechanistic action of luteolin and its types against various types of cancer cells. (n.d.). ResearchGate.
High-throughput Identification of Synergistic Drug Combinations by the Overlap2 Method. (2022). JoVE (Journal of Visualized Experiments). Retrieved February 22, 2026, from [Link]
The synergistic effects of luteolin when combined with anti-cancer drugs or other bioactive compounds. (n.d.). ResearchGate. Retrieved February 22, 2026, from [Link]
Luteolin: A versatile flavonoid for anti-inflammatory, anti-cancer, and neuroprotective therapies. (2024). GSC Biological and Pharmaceutical Sciences, 29(03), 119-137. Retrieved February 22, 2026, from [Link]
Luteolin: exploring its therapeutic potential and molecular mechanisms in pulmonary diseases. (2024). Frontiers in Pharmacology, 15. Retrieved February 22, 2026, from [Link]
Manzoor, M. F., et al. (2022). Recent Updates on Source, Biosynthesis, and Therapeutic Potential of Natural Flavonoid Luteolin: A Review. Molecules, 27(24), 8757. Retrieved February 22, 2026, from [Link]
Luteolin and its antidepressant properties: From mechanism of action to potential therapeutic application. (2023). Frontiers in Pharmacology, 14. Retrieved February 22, 2026, from [Link]
Sharma, S., et al. (2024). Effects and Mechanisms of Luteolin, a Plant-Based Flavonoid, in the Prevention of Cancers via Modulation of Inflammation and Cell Signaling Molecules. Molecules, 29(5), 1058. Retrieved February 22, 2026, from [Link]
How to Analyze the Synergy of Luteolin with Vitamins. (2025). Medium. Retrieved February 22, 2026, from [Link]
Synergistic mechanisms of luteolin with other anticancer agents. (n.d.). ResearchGate. Retrieved February 22, 2026, from [Link]
Ortiz-Mendoza, C. M., et al. (2021). Synergistic effects of natural compounds and conventional chemotherapeutic agents: recent insights for the development of cancer treatment strategies. Journal of Cancer Research and Clinical Oncology, 147(11), 3187-3208. Retrieved February 22, 2026, from [Link]
Scolymoside. (n.d.). PubChem. Retrieved February 22, 2026, from [Link]
Cokol, M., et al. (2011). Systematic exploration of synergistic drug pairs. Molecular Systems Biology, 7, 544. Retrieved February 22, 2026, from [Link]
Target-Independent Prediction of Drug Synergies Using Only Drug Lipophilicity. (2014). PLoS Computational Biology, 10(7), e1003704. Retrieved February 22, 2026, from [Link]
Yadav, B., et al. (2015). Searching for Drug Synergy in Complex Dose–Response Landscapes Using an Interaction Potency Model. Computational Biology and Chemistry, 58, 67-76. Retrieved February 22, 2026, from [Link]
Calzetta, L., et al. (2024). Drug-Drug Interactions and Synergy: From Pharmacological Models to Clinical Application. Pharmacological Reviews, 76(4), 842-871. Retrieved February 22, 2026, from [Link]
A Senior Application Scientist's Guide to the Proper Disposal of Luteolin-5-O-beta-rutinoside
As researchers and drug development professionals, our work extends beyond discovery and into the responsible management of the chemical entities we handle. The proper disposal of a compound like Luteolin-5-O-beta-rutino...
Author: BenchChem Technical Support Team. Date: February 2026
As researchers and drug development professionals, our work extends beyond discovery and into the responsible management of the chemical entities we handle. The proper disposal of a compound like Luteolin-5-O-beta-rutinoside is not merely a logistical task but a critical component of laboratory safety, regulatory compliance, and environmental stewardship. This guide provides a comprehensive, step-by-step protocol grounded in established safety principles and regulatory frameworks to ensure this compound is managed safely from the point of generation to its final disposal.
Hazard Identification and Risk Assessment: Understanding the Compound
Luteolin-5-O-beta-rutinoside is a flavonoid glycoside. While specific safety data for this exact compound is not extensively published, we must operate with due diligence by evaluating the hazards of its core chemical structure, the aglycone Luteolin. Safety Data Sheets (SDS) for Luteolin consistently identify it as an irritant and, in some cases, acutely toxic[1][2][3][4]. The rutinoside moiety is a disaccharide, which is unlikely to introduce new disposal hazards. Therefore, the disposal protocol must be based on the precautionary principle, treating the compound as hazardous waste.
Table 1: Summary of Hazard Classifications for Luteolin (Aglycone)
| STOT-SE (Respiratory) | May cause respiratory tract irritation. | Carl ROTH SDS[1], Cayman Chemical SDS[2] |
Given these potential hazards, Luteolin-5-O-beta-rutinoside waste must never be disposed of down the drain or in regular trash[5][6]. Such actions can lead to environmental contamination and place personnel downstream at risk[5].
The Regulatory Framework: Adherence to EPA and RCRA Standards
The disposal of chemical waste in the United States is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA)[6][7]. This framework establishes a "cradle-to-grave" management system, meaning that the generator of the waste is responsible for it from its creation to its ultimate disposal[6].
Our disposal plan for Luteolin-5-O-beta-rutinoside aligns with these regulations, which categorize waste based on four key characteristics: ignitability, corrosivity, reactivity, and toxicity[8]. Based on the data for Luteolin, this compound's waste is managed as hazardous due to its toxicity and irritant properties[5][8].
Personal Protective Equipment (PPE) for Safe Handling and Disposal
Before handling any waste containing Luteolin-5-O-beta-rutinoside, ensure you are wearing the appropriate PPE to mitigate exposure risks.
Hand Protection: Wear chemically resistant gloves (e.g., nitrile).
Eye Protection: Use safety glasses with side shields or chemical splash goggles[4].
Skin and Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned[4].
Respiratory Protection: If handling the powder outside of a certified chemical fume hood or if dust generation is likely, a respirator is necessary[4][9]. All respirator use must be in accordance with your institution's respiratory protection program, which includes fit testing and training[10].
Step-by-Step Disposal Protocol
This protocol details the procedure for handling both solid Luteolin-5-O-beta-rutinoside and solutions containing the compound.
Step 1: Waste Characterization and Segregation
Properly characterizing your waste is the first and most critical step.
Solid Waste: Unused, expired, or contaminated Luteolin-5-O-beta-rutinoside powder.
Contaminated Labware: Disposable items like pipette tips, weigh boats, and contaminated gloves.
Causality: Chemical waste must be segregated based on compatibility to prevent dangerous reactions in the waste container[7][8]. For instance, do not mix aqueous waste with organic solvent waste. Luteolin-5-O-beta-rutinoside dissolved in a flammable solvent like ethanol must be collected in a container designated for flammable organic waste.
Step 2: Container Selection and Preparation
Choosing the right container is essential for safe storage and transport.
Select a Compatible Container: The container must be made of a material that is compatible with all components of the waste[5][8]. For most organic solvents and aqueous solutions, a high-density polyethylene (HDPE) or glass bottle is appropriate.
Ensure Good Condition: The container must be in good condition, free of cracks or damage, and have a secure, leak-proof screw cap[5]. Never use food-grade containers like milk jugs[7].
Use Secondary Containment: Place the waste container in a larger, chemically resistant tub or bin to contain any potential leaks.
Step 3: Labeling the Hazardous Waste Container
Accurate labeling is a strict regulatory requirement and is vital for the safety of everyone who will handle the container.
Attach a Hazardous Waste Tag: Obtain a hazardous waste tag from your institution's Environmental Health & Safety (EHS) department.
Complete the Label Information: Before adding any waste, fill out the label completely and legibly[8]:
Write the words "HAZARDOUS WASTE" .
List the full chemical name of all contents, including solvents. Do not use abbreviations or chemical formulas . For example: "Luteolin-5-O-beta-rutinoside," "Methanol," "Water."
Provide an accurate percentage or concentration of each component.
Indicate the date when waste was first added to the container (the "accumulation start date").
Step 4: Waste Accumulation in a Satellite Accumulation Area (SAA)
Waste must be accumulated at or near the point of generation in a designated Satellite Accumulation Area (SAA)[8][11].
Designate the SAA: This is typically a marked area within the laboratory, such as inside a chemical fume hood or a designated cabinet.
Keep Containers Closed: Waste containers must be kept tightly closed at all times, except when you are actively adding waste[8]. Do not leave a funnel in the container opening.
Monitor Volume: Do not fill containers beyond 90% capacity to allow for vapor expansion and to prevent spills[8].
Step 5: Requesting Waste Pickup
Once a waste container is 90% full or has been accumulating for the maximum time allowed by your institution (often six months for academic labs), arrange for its disposal[5][11].
Complete a Pickup Request: Submit a chemical waste pickup request form to your EHS department. This is typically done through an online system.
Prepare for Pickup: Ensure the container is clean on the outside, the label is fully visible, and the cap is securely tightened.
Diagram: Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of Luteolin-5-O-beta-rutinoside waste.
Caption: Decision workflow for handling Luteolin-5-O-beta-rutinoside waste.
Emergency Procedures: Spill Management
In the event of a spill, your immediate response is critical.
Alert Personnel: Notify others in the lab immediately.
Assess the Spill: Determine the size and nature of the spill. If the spill is large, involves highly volatile solvents, or you feel unsafe, evacuate the area and contact your institution's emergency EHS number.
Manage Small Spills: For a small spill of powder or solution that you are trained to handle:
Ensure you are wearing appropriate PPE.
For powders: Gently cover with a damp paper towel to avoid making the dust airborne.
For liquids: Absorb with a chemical spill kit absorbent material.
Collect all contaminated materials using tongs or a scoop.
Place all cleanup materials into a designated hazardous waste bag or container.
Label the container as hazardous waste with a description of the contents.
Clean the spill area with an appropriate solvent and then soap and water.
Disposal of Empty Containers
A chemical container is not considered "empty" until it has been properly decontaminated[12].
Triple Rinse: Rinse the container three times with a suitable solvent that can solubilize Luteolin-5-O-beta-rutinoside (e.g., ethanol or methanol)[12].
Collect Rinsate: The rinsate from each rinse must be collected and disposed of as hazardous liquid waste[12].
Deface Label: Completely remove or deface the original manufacturer's label.
Final Disposal: Once triple-rinsed and the label is defaced, the container can typically be disposed of in the regular trash or glass recycling, according to your institution's specific policy.
By adhering to this comprehensive guide, you ensure that your handling and disposal of Luteolin-5-O-beta-rutinoside meet the highest standards of safety, protecting yourself, your colleagues, and the environment.
References
Hazardous Chemical Waste Management Guidelines. Columbia University Environmental Health & Safety. Available at: [Link]
How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. (2025). Available at: [Link]
Regulations for Hazardous Waste Generated at Academic Laboratories. U.S. Environmental Protection Agency (EPA). (2025). Available at: [Link]
Disposal of Chemicals in the Laboratory. Environmental Marketing Services. (2024). Available at: [Link]
Safety Data Sheet: Luteolin. Carl ROTH. Available at: [Link]
Regulation of Laboratory Waste. American Chemical Society (ACS). Available at: [Link]
Safety data sheet - Luteolin. CPAChem. Available at: [Link]
Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime. Available at: [Link]
Hazardous Waste Disposal Procedures. The University of Chicago Environmental Health and Safety. Available at: [Link]
Hazardous Waste Disposal Guide. Northwestern University Research Safety. (2023). Available at: [Link]
Hazardous Waste Disposal Guidelines. Purdue University. Available at: [Link]
Occupational Exposure to Flavoring Substances: Health Effects and Hazard Control. Occupational Safety and Health Administration (OSHA). (2010). Available at: [Link]
OSHA Laboratory Standard. Compliancy Group. (2023). Available at: [Link]
A Researcher's Guide to Safe Handling of Luteolin-5-O-beta-rutinoside: From Personal Protection to Disposal
As researchers and scientists, our primary goal is to advance knowledge, but this pursuit must be built on an unwavering foundation of safety. Luteolin-5-O-beta-rutinoside, a flavonoid glycoside of interest in numerous r...
Author: BenchChem Technical Support Team. Date: February 2026
As researchers and scientists, our primary goal is to advance knowledge, but this pursuit must be built on an unwavering foundation of safety. Luteolin-5-O-beta-rutinoside, a flavonoid glycoside of interest in numerous research fields, requires diligent handling to ensure the well-being of laboratory personnel. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to explain the causality behind each procedural step.
A potential respiratory tract irritant , particularly in powdered form.[1][2][3][4][5]
Therefore, all handling procedures must be designed to prevent contact with skin and eyes and to minimize the generation and inhalation of dust.[6][7]
Personal Protective Equipment (PPE): Your Primary Defense
The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific task at hand.[8] The following sections detail the minimum required PPE and conditions that necessitate enhanced protection.
Core PPE Requirements
For all procedures involving Luteolin-5-O-beta-rutinoside, the following PPE is mandatory:
PPE Component
Specification
Rationale
Hand Protection
Nitrile Gloves
Provides effective protection against chemical splashes and fine powders. Inspect for tears or holes before each use.[9][10][11]
Eye Protection
Safety Goggles with Side-Shields
Essential for protecting eyes from splashes, and airborne particles.[1][9][11] Regular prescription glasses are not a substitute.
Body Protection
Laboratory Coat
Protects skin and personal clothing from contamination. Must be fully buttoned.[12][13]
As Luteolin-5-O-beta-rutinoside is a powder, preventing inhalation is critical.[14] Respiratory protection is required when:
Weighing or handling the powder outside of a certified chemical fume hood.
There is a risk of generating dust (e.g., during large-scale transfers or cleanup of spills).[14]
Working in a poorly ventilated area.
In these situations, a disposable N95 respirator or equivalent is recommended to filter out fine particulates.[9][11]
Operational Plans: Step-by-Step Guidance
Adherence to standardized procedures is crucial for minimizing exposure and ensuring experimental reproducibility.
Workflow for PPE Selection
The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the experimental task.
Caption: PPE selection workflow for handling Luteolin-5-O-beta-rutinoside.
Protocol for Donning and Doffing PPE
Correctly putting on and taking off PPE is critical to prevent cross-contamination.[9]
Donning (Putting On) Sequence:
Lab Coat: Put on and fasten completely.
Respirator (if required): Place over your nose and mouth and secure the straps. Perform a seal check.
Safety Goggles: Position securely over your eyes.
Gloves: Pull gloves on, ensuring the cuffs go over the sleeves of your lab coat.
Doffing (Taking Off) Sequence: The goal is to touch potentially contaminated surfaces only with other contaminated surfaces (i.e., glove-to-glove).
Gloves: Using a gloved hand, grasp the palm of the other glove and peel it off. Hold the removed glove in your gloved hand. Slide the fingers of your ungloved hand under the remaining glove at the wrist and peel it off over the first glove. Dispose of immediately.
Lab Coat: Unbutton the coat. Grasp it at the shoulders from the inside and peel it outwards, turning it inside-out as you remove it.
Safety Goggles: Remove by handling the strap, not the front.
Respirator (if worn): Remove by the straps without touching the front.
Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.[12][15]
Disposal Plan: A Clean and Safe Conclusion
Proper disposal of chemical waste and contaminated materials is a final, critical step in the safety protocol.
Disposal of Contaminated PPE
Gloves, respirators, and other disposable items that have come into contact with Luteolin-5-O-beta-rutinoside should be placed in a designated solid chemical waste container.
Do not dispose of this material in the regular trash to prevent exposure to custodial staff.[16]
Disposal of Chemical Waste
Based on available information, Luteolin-5-O-beta-rutinoside, like many natural products such as sugars and amino acids, is not classified as a hazardous waste.[17] Therefore, it can typically be disposed of as non-hazardous chemical waste.
Solid Waste: Unused or excess solid Luteolin-5-O-beta-rutinoside should be collected in a clearly labeled waste container.
Liquid Waste: Small quantities of dilute aqueous solutions may be permissible for drain disposal, followed by flushing with copious amounts of water. However, you must always consult and follow your institution's specific guidelines for non-hazardous waste disposal .[16][18] Never dispose of chemical waste down the drain without institutional approval.[19]
Empty Containers: Containers that held the chemical must be triple-rinsed with a suitable solvent. The rinsate should be collected as chemical waste. Once cleaned, the container label should be defaced or removed before disposal in the regular trash or glass recycling, as per institutional policy.[16][20]
By integrating these safety measures into your daily laboratory workflow, you ensure a safe environment for yourself and your colleagues, allowing you to focus on achieving your research objectives with confidence and integrity.
References
Disposal Procedures for Non Hazardous Waste. (n.d.). University of Louisiana Monroe.
In-Laboratory Treatment of Chemical Waste. (n.d.). University of British Columbia Safety & Risk Services.
Disposal of Nonhazardous Laboratory Waste Chemicals. (n.d.). Cornell University Environmental Health and Safety.
Safety Data Sheet - Luteolin. (2025, December 8). MedchemExpress.com.
Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. (n.d.). Labor Security System.
PPE For Chemical Handling With Example. (2025, June 6). Industrial Safety Tips.
Rowan University Non-Hazardous Waste Disposal Guide for Laboratories. (n.d.). Rowan University.
Material Safety Data Sheet - Luteolin. (n.d.). Extrasynthese.
The importance of Personal Protective Equipment in the handling of chemicals. (2024, April 5). Ibercal.
Material Safety Data Sheet - Luteolin-7-O-glucoside. (n.d.). Extrasynthese.
PPE for Powder Handling: Support Operators Effectively. (2025, September 14). Dust Arrest.
Ensuring Safety: The Importance of PPE for Handling Chemicals. (2024, June 6). PPS Essentials.
Luteolin - Safety Data Sheet. (n.d.). ChemicalBook.
Safety Data Sheet: Luteolin. (n.d.). Carl ROTH.
Safety data sheet - Luteolin. (n.d.). CPAChem.
Laboratory Safety Guidelines. (n.d.). ETH Zurich.
Safety data sheet - Lutein 5% DC. (2023, November 30). BASF.
Lab Safety Rules and Guidelines. (2024, January 23). University of Nevada, Reno.
Safety Data Sheet: Luteolin ROTICHROM® HPLC. (n.d.). Carl ROTH.